(S)-Methyl 2-amino-3-(tritylthio)propanoate

• CAS: 115545-85-2

Core Science & Biosynthesis

Technical Whitepaper: (S)-Methyl 2-amino-3-(tritylthio)propanoate (CAS 115545-85-2) in Advanced Peptide Synthesis and Drug Discovery

Executive Summary

(S)-Methyl 2-amino-3-(tritylthio)propanoate—widely known as S-Trityl-L-cysteine methyl ester—is a highly specialized, orthogonally protected amino acid building block. This technical guide provides an authoritative analysis of its physicochemical properties, its strategic role in complex peptide synthesis, and its applications in developing novel therapeutics, specifically SIRT2 inhibitors and sactipeptides.

Chemical Anatomy & Orthogonal Protection Strategy

The compound (CAS 115545-85-2) has a molecular formula of C₂₃H₂₃NO₂S and a molecular weight of 377.50 g/mol 1[1]. As a dual-protected L-cysteine derivative, it features two critical modifications that dictate its synthetic utility:

• S-Trityl (Trt) Protection: The bulky triphenylmethyl (trityl) group provides robust steric shielding of the highly reactive sulfhydryl (-SH) group. This prevents unwanted disulfide bond formation and oxidative degradation during complex multi-step syntheses 2[2]. Crucially, the Trt group is orthogonal to base-labile protecting groups (e.g., Fmoc) and can be selectively cleaved using mild acids like trifluoroacetic acid (TFA) in the presence of carbocation scavengers such as triisopropylsilane (TIS) 3[3].

• C-Terminal Methyl Ester: The methyl ester masks the carboxylic acid, preventing self-condensation or polymerization when the N-terminus is subjected to nucleophilic attacks or coupling reactions 4[4].

Synthesis workflow and downstream applications of CAS 115545-85-2.

Mechanistic Applications in Therapeutics

Oncology: SIRT2 and Eg5 Inhibition

S-trityl-L-cysteine (STLC) derivatives are potent, ATP-noncompetitive inhibitors of the human mitotic kinesin Eg5 and the NAD+-dependent deacetylase SIRT2 5[5]. By utilizing (S)-Methyl 2-amino-3-(tritylthio)propanoate as a core scaffold, researchers perform reductive alkylation at the free N-terminus to generate diverse secondary amines. These modifications enhance binding affinity within the SIRT2 catalytic domain, leading to microtubule hyperacetylation, mitotic arrest, and subsequent apoptosis in cancer cell lines 5[5].

Dual inhibitory pathway of STLC derivatives targeting Eg5 and SIRT2.

Antimicrobial Peptides: Sactipeptide Synthesis

Sactipeptides, such as enteropeptins, are characterized by complex thioether cross-links (thioaminoketals). S-Trityl-L-cysteine methyl ester is a critical precursor in their unified synthesis. Following amide bond formation with the N-terminus, the trityl group is removed, and the liberated thiol undergoes a dithiophosphoric acid-catalyzed Markovnikov hydrothiolation with dehydroamino acids to forge the essential thiomorpholine ring 6[6].

Anthraquinone Conjugates

The compound is also utilized to synthesize cysteine-incorporated anthraquinone derivatives. The free amine is coupled with anthraquinone-1,8-dicarbonyl dichloride, yielding compounds with unique structural and electrochemical properties for advanced materials and biological probes 4[4].

Experimental Workflows & Validated Protocols

As an Application Scientist, I emphasize that successful utilization of this building block relies on meticulously controlling the reaction microenvironment. Below are self-validating protocols for its synthesis and functionalization.

Protocol A: Synthesis of S-Trityl-L-cysteine Methyl Ester Hydrochloride

Causality: Thionyl chloride (SOCl₂) is used not just as a chlorinating agent, but to generate anhydrous HCl in situ upon reaction with methanol. This maintains the α-amine as a non-nucleophilic hydrochloride salt, preventing oligomerization while driving the esterification equilibrium 4[4].

• Suspension: Suspend 8.0 mmol of S-Trityl-L-cysteine in 70 mL of anhydrous methanol 4[4].

• Activation: Chill the suspension to 0–5 °C using an ice bath. Dropwise, add 320 mmol of SOCl₂ (a massive excess is required to ensure complete conversion and maintain acidic conditions) 4[4].

• Propagation: Allow the mixture to warm to room temperature and stir for 20 hours 4[4].

• Completion: Reflux the mixture for 5 hours to drive the reaction to completion, validating via TLC [[4]](4].

• Isolation: Cool to room temperature and evaporate the solvent in vacuo. Dry the resulting white crystalline solid under high vacuum (Expected Yield: ~98%) [[4]](4].

Protocol B: Reductive Alkylation for SIRT2 Inhibitor Libraries

Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over stronger reducing agents (like NaBH₄) because its electron-withdrawing acetate groups reduce its nucleophilicity. This allows it to selectively reduce the transient imine intermediate without prematurely reducing the starting aldehyde 5[5].

• Imine Formation: Dissolve 0.25 mmol of (S)-Methyl 2-amino-3-(tritylthio)propanoate and 1.1 equivalents of the target aldehyde (e.g., 6-bromopicolinaldehyde) in dry 1,2-dichloroethane (1,2-DCE) 5[5]. 1,2-DCE is optimal for solubilizing the bulky trityl moiety.

• Reduction: Add 1.4 equivalents of solid NaBH(OAc)₃ to the mixture 5[5].

• Incubation: Stir at room temperature under an inert atmosphere (N₂ or Ar) until TLC indicates complete consumption of the starting amine.

• Purification: Quench with saturated aqueous NaHCO₃, extract with dichloromethane, dry over Na₂SO₄, and purify via silica gel chromatography (Hexane/Ethyl Acetate) 5[5].

Quantitative Data & Yield Analysis

Table 1: Physicochemical Properties of (S)-Methyl 2-amino-3-(tritylthio)propanoate

Property	Value
CAS Number	115545-85-2 1[1]
Molecular Formula	C₂₃H₂₃NO₂S 1[1]
Molecular Weight	377.50 g/mol 1[1]
Purity Standard	≥95% 1[1]
Storage Conditions	Sealed in dry, 2-8°C (or -20°C for long-term stability) 1[1], 7[7]
SMILES	O=C(OC)CSC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3 1[1]

Table 2: Reductive Alkylation Yields for STLC-Derived SIRT2 Inhibitors

Application Scientist Note: The relatively moderate yields (20-40%) observed in the reductive alkylation of STLC derivatives are primarily due to the severe steric hindrance imposed by the massive trityl group adjacent to the reaction center, which impedes the approach of the bulky aldehyde during imine formation 5[5].

Target Aldehyde	Synthesized Derivative	Isolated Yield (%)
6-bromopicolinaldehyde	Methyl N-((6-bromopyridin-2-yl)methyl)-S-trityl-L-cysteinate (STC1)	40% 5[5]
4-(dimethylamino)benzaldehyde	Methyl N-(4-(dimethylamino)benzyl)-S-trityl-L-cysteinate (STC3)	25% 5[5]
4-(diethylamino)benzaldehyde	Methyl N-(4-(diethylamino)benzyl)-S-trityl-L-cysteinate (STC2)	20% 5[5]

References

• [1] Title: 115545-85-2 | (S)-Methyl 2-amino-3-(tritylthio)propanoate | ChemScene. Source: chemscene.com. URL:

• [4] Title: Synthesis of a Novel Cysteine-Incorporated Anthraquinone Derivative and Its Structural Properties - MDPI. Source: mdpi.com. URL:

• [7] Title: 115545-85-2|(S)-Methyl 2-amino-3-(tritylthio)propanoate - BLDpharm. Source: bldpharm.com. URL:

• [5] Title: Antiproliferative S-Trityl-l-Cysteine -Derived Compounds as SIRT2 Inhibitors: Repurposing and Solubility Enhancement - PMC. Source: nih.gov. URL:

• [6] Title: Evolution of a Strategy for the Unified Synthesis of Enteropeptin Sactipeptides | The Journal of Organic Chemistry - ACS Publications. Source: acs.org. URL:

• [2] Title: On Cysteine and Cystine Peptides. I. New S-Protecting Groups for s. Source: uoa.gr. URL:

• [3] Title: Cyclic Peptides 2024 by Iris Biotech GmbH - Issuu. Source: issuu.com. URL:

Sources

• 1. chemscene.com [chemscene.com]
• 2. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 3. Cyclic Peptides 2024 by Iris Biotech GmbH - Issuu [issuu.com]
• 4. mdpi.com [mdpi.com]
• 5. Antiproliferative S-Trityl-l-Cysteine -Derived Compounds as SIRT2 Inhibitors: Repurposing and Solubility Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 115545-85-2|(S)-Methyl 2-amino-3-(tritylthio)propanoate|BLD Pharm [bldpharm.com]

Technical Deep Dive: Comparative Analysis of S-Trityl-L-Cysteine Analogues

The following guide provides an in-depth technical analysis of the differences between H-Cys(Trt)-OH and H-Cys(Trt)-OMe , structured for researchers and drug development professionals.

Executive Summary

In peptide chemistry and medicinal research, the selection between the free acid form (H-Cys(Trt)-OH ) and the methyl ester form (H-Cys(Trt)-OMe ) of S-Trityl-L-Cysteine is not merely a matter of protecting group strategy—it is a decision that dictates solubility, reaction kinetics, and downstream processing.

• H-Cys(Trt)-OH is primarily a zwitterionic building block used in Solid-Phase Peptide Synthesis (SPPS) precursor manufacturing and, notably, as a bioactive small molecule inhibitor of kinesin Eg5.

• H-Cys(Trt)-OMe is the standard C-terminal "anchor" for solution-phase synthesis. Its esterification renders the molecule soluble in organic solvents (DCM, chloroform), enabling homogeneous coupling reactions that are impossible with the poorly soluble zwitterionic acid.

This guide dissects the physicochemical divergences, synthetic utilities, and critical handling protocols for both analogues.

Chemical Profile & Physicochemical Divergence

The fundamental difference lies in the C-terminus: the free carboxylic acid versus the methyl ester. This modification drastically alters the physical state and solubility profile.

Feature	H-Cys(Trt)-OH	H-Cys(Trt)-OMe[1] · HCl
IUPAC Name	S-Trityl-L-cysteine	S-Trityl-L-cysteine methyl ester hydrochloride
CAS Number	2799-07-7	62675-68-7 (HCl salt)
Molecular Weight	363.47 g/mol	413.96 g/mol (as HCl salt)
State	Zwitterionic Powder	Crystalline Salt
Solubility (Organic)	Poor in DCM/CHCl₃; Soluble in DMSO, DMF	High in DCM, CHCl₃, DMF, MeOH
Solubility (Aqueous)	Poor (requires pH adjustment)	Soluble (as salt)
pKa (approx)	-COOH: ~1.9, -NH₃⁺: ~8.4	-NH₃⁺: ~7.0–7.5 (Ester lowers pKa)
Primary Utility	SPPS Building Block / Bioactive Inhibitor	Solution Phase C-Terminal Residue

The Solubility-Reactivity Nexus

• H-Cys(Trt)-OH: As a zwitterion, the strong ionic interaction between the carboxylate and ammonium groups creates a high lattice energy. It is notoriously difficult to dissolve in non-polar organic solvents like Dichloromethane (DCM), which limits its utility as a nucleophile in standard solution-phase couplings.

• H-Cys(Trt)-OMe: The esterification caps the carboxylic acid, preventing zwitterion formation. Supplied as an HCl salt, it is easily solubilized in DCM. Upon neutralization with a tertiary base (e.g., DIEA), the free amine becomes available for coupling without precipitation issues.

Mechanistic Functionality & Synthetic Utility

A. H-Cys(Trt)-OMe: The Solution Phase Workhorse

In solution-phase peptide synthesis, H-Cys(Trt)-OMe serves as the C-terminal acceptor. The methyl ester performs two critical functions:

• Protection: It prevents the C-terminus from competing as a nucleophile, ensuring chemoselective amide bond formation at the N-terminus.

• Solubility Tag: It increases the lipophilicity of the growing peptide chain, facilitating purification via extraction (organic/aqueous workups).

Critical Control Point (Racemization): Cysteine derivatives are prone to racemization during coupling due to the high acidity of the

-proton, exacerbated by the electron-withdrawing sulfur. When neutralizing H-Cys(Trt)-OMe·HCl, avoid large excesses of base . Use exactly 1.0–1.1 equivalents of DIEA relative to the HCl salt to liberate the amine. Excess base promotes enolization and loss of chirality.

B. H-Cys(Trt)-OH: The Bioactive & SPPS Precursor

While less common in direct solution coupling (due to solubility), H-Cys(Trt)-OH is critical in two arenas:

• Fragment Condensation/SPPS: It is the precursor for generating Fmoc-Cys(Trt)-OH. In convergent synthesis, it can be used as the C-terminal acid fragment, though the carboxyl group must be activated (e.g., as a pentafluorophenyl ester) or attached to a resin (e.g., 2-Chlorotrityl chloride resin).

• Biological Activity: Uniquely, the free acid form is a potent, specific inhibitor of the mitotic kinesin Eg5 . It inhibits microtubule sliding velocity (IC50 ~500 nM), arresting cells in mitosis (monoastral spindles).[2] The ester form (OMe) is typically inactive in this context until hydrolyzed.

Visualization: Synthetic Pathways

The following diagram illustrates the divergent workflows for the two compounds.

Figure 1: Divergent application pathways. H-Cys(Trt)-OH serves as a biological inhibitor or SPPS precursor, while H-Cys(Trt)-OMe is the reagent of choice for solution-phase synthesis.

Experimental Protocols

Protocol A: Solution Phase Coupling with H-Cys(Trt)-OMe

Objective: Couple Boc-Phe-OH to H-Cys(Trt)-OMe to form Boc-Phe-Cys(Trt)-OMe.

• Dissolution: In a round-bottom flask, dissolve H-Cys(Trt)-OMe · HCl (1.0 mmol, 414 mg) in dry DCM (10 mL).

• Neutralization (Critical): Add DIEA (Diisopropylethylamine) (1.0 mmol, 174 µL) dropwise at 0°C. Note: Do not add excess base to prevent racemization.

• Activation: In a separate vial, dissolve Boc-Phe-OH (1.1 mmol) and EDC·HCl (1.1 mmol) and HOBt (1.1 mmol) in DMF/DCM (1:1). Stir for 5 minutes.

• Coupling: Add the activated Boc-Phe solution to the Cysteine solution. Stir at 0°C for 1 hour, then warm to Room Temperature (RT) overnight.

• Workup: Dilute with EtOAc. Wash sequentially with 5% KHSO₄ (removes unreacted amine/base), Sat. NaHCO₃ (removes unreacted acid), and Brine. Dry over Na₂SO₄.

• Result: Boc-Phe-Cys(Trt)-OMe is obtained as a foam/solid.

Protocol B: Saponification of Methyl Ester

Objective: Convert X-Cys(Trt)-OMe to X-Cys(Trt)-OH without removing the Trityl group.

• Challenge: The Trityl group is acid-labile but base-stable. However, harsh base can cause

  -elimination (formation of dehydroalanine).

• Method:

  • Dissolve peptide methyl ester in THF/MeOH (3:1) .

  • Add LiOH (2.0 eq) dissolved in minimal water at 0°C.

  • Monitor by TLC/HPLC. Reaction is usually complete in 1–2 hours.

  • Neutralization: Carefully acidify to pH 3–4 using 1M KHSO₄ (Avoid strong mineral acids like HCl which might cleave the Trityl group).

  • Extract with EtOAc.

References

• Bachem AG. H-Cys(Trt)-OH Product Specification and Properties.[3]Link

• DeBonis, S., et al. (2004). In vitro screening for inhibitors of the human mitotic kinesin Eg5 with antimitotic and antitumor activities. Molecular Cancer Therapeutics. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[1][4][5] Chemical Reviews. Link

• PubChem. S-Trityl-L-cysteine methyl ester hydrochloride Compound Summary.Link

• Sigma-Aldrich. Protocols for Fmoc SPPS of Cysteine-Containing Peptides.Link

Sources

• 1. H-Cys(Trt)-OH | CAS:2799-07-7 | Potent, selective inhibitor of mitotic kinesin Eg5 | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. selleckchem.com [selleckchem.com]
• 3. H-Cys(Trt)-OH - Bachem AG [bioscience.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Cysteine Protecting Groups: Trityl (Trt) vs. Acetamidomethyl (Acm)

A Strategic Guide for Regioselective Disulfide Formation

Executive Summary

In the synthesis of cysteine-rich peptides—such as conotoxins, insulin analogs, and defensins—the random oxidation of free thiols often leads to thermodynamic scrambling and misfolded isomers. The strategic deployment of orthogonal protecting groups is the primary defense against this entropy.

This guide analyzes the two dominant pillars of Fmoc-chemistry thiol protection: Trityl (Trt) and Acetamidomethyl (Acm) .[1][2] While Trt serves as the "global" standard for acid-labile deprotection, Acm offers a robust, acid-stable orthogonal dimension that allows for controlled, sequential disulfide bond formation.[1][3]

Part 1: Mechanistic Foundations & Orthogonality

The core of regioselective folding lies in orthogonality : the ability to modify one set of functional groups without affecting another.

1.1 The Trityl (Trt) Paradigm: Acid Lability

The Trityl group relies on the stability of the triphenylmethyl carbocation.[4] It is removed during global deprotection (TFA cleavage), exposing the free thiol immediately upon resin cleavage.

• Mechanism: Acid-catalyzed

  dissociation.

• Critical Intermediate: The Trityl Carbocation (

  ).

• Risk Factor: This carbocation is a potent electrophile. Without adequate scavenging, it will alkylate Tryptophan (indole), Tyrosine, or Methionine residues, or re-attach to the Cysteine sulfur.

1.2 The Acetamidomethyl (Acm) Paradigm: Oxidative Lability

The Acm group is an acetal-like structure (

) that is remarkably stable to acids (TFA, HF) and bases (Piperidine). It requires electrophilic attack—typically by Iodine ( ) or heavy metal ions ( , )—to cleave.

• Mechanism: Electrophilic attack on the sulfur atom, forming a sulfonium intermediate.

• Key Feature: When removed with Iodine, the deprotection and oxidation (disulfide formation) occur simultaneously .[5][6]

Part 2: Strategic Comparison Matrix

Feature	Trityl (Trt)	Acetamidomethyl (Acm)
Deprotection Condition	90-95% TFA (Acidolysis)	Iodine ( ) or Heavy Metals ( )
Timing in Workflow	Removed during resin cleavage (Global)	Post-cleavage (Solution phase) or On-Resin
Resulting Species	Free Thiol ( )	Disulfide ( ) via or Thiol via Hg
Scavenger Requirement	Critical (TIS, DODT, EDT)	Critical (Ascorbic Acid/Thiosulfate to quench )
Major Side Reaction	Alkylation of Trp/Tyr by	Iodination of Tyr/His; Over-oxidation to
Primary Use Case	Native chemical ligation; Random folding	Regioselective disulfide bond formation

Part 3: Detailed Experimental Protocols

3.1 Protocol A: Global Deprotection of Cys(Trt)

Objective: Remove Trt and cleave peptide from resin while preventing alkylation.

Reagents:

• Trifluoroacetic acid (TFA)[7][8][9]

• Triisopropylsilane (TIS) - Proton scavenger

• 3,6-Dioxa-1,8-octanedithiol (DODT) or 1,2-Ethanedithiol (EDT) - Thiol scavenger (Crucial for Cys)

• Water

Procedure:

• Cocktail Preparation: Prepare a cleavage cocktail of TFA/TIS/Water/DODT (92.5:2.5:2.5:2.5) .

  • Note: If the peptide contains Trp, increase scavenger load or use Reagent K.

• Incubation: Add 10-20 mL cocktail per gram of resin. Shake at room temperature for 2–3 hours.

  • Visual Check: The resin beads should shrink slightly.

• Precipitation: Filter the resin and drop the filtrate into cold diethyl ether (

  ).

• Isolation: Centrifuge to collect the peptide pellet. The Trt group remains in the ether phase as the scavenged adduct.

3.2 Protocol B: Iodine-Mediated Cys(Acm) Deprotection & Cyclization

Objective: Selectively deprotect Acm groups and form a disulfide bond in one step.

Reagents:

• Glacial Acetic Acid (AcOH)

• Methanol (MeOH) or Water[6]

• Iodine (

  )[3][5][9][10]

• Ascorbic Acid (Vitamin C)

Procedure:

• Dissolution: Dissolve the purified peptide (containing Cys(Acm)) in AcOH/H2O (4:1) or MeOH/H2O (4:1) at a concentration of 0.5–1.0 mg/mL.

  • Why? High dilution favors intramolecular cyclization over intermolecular polymerization.

  • Acidic pH: Keeps the reaction controlled and prevents rapid disulfide exchange.

• Oxidation: Add 10 equivalents of

  (dissolved in MeOH) relative to the Acm groups.

  • Observation: The solution requires a persistent yellow/brown color (indicating excess

    ).

• Reaction: Stir vigorously for 30–60 minutes. Monitor by HPLC (Acm removal is usually fast).

• Quenching (Critical): Add 1M aqueous Ascorbic Acid dropwise until the yellow iodine color completely disappears (solution turns clear).

  • Mechanism:[6][8][11] Reduces excess

    to , stopping over-oxidation of Cys to Cysteic acid ( ) or iodination of Tyrosine.

• Purification: Dilute with water and load directly onto Prep-HPLC.

Part 4: Visualizing the Regioselective Workflow

The following diagram illustrates the standard "Trt/Acm" strategy for a peptide with two disulfide bonds (e.g.,

-Conotoxin SI).

Caption: The canonical Trt/Acm orthogonal workflow for synthesizing bis-disulfide peptides.

Part 5: Troubleshooting & Expert Insights

5.1 The Tyrosine Iodination Problem

When using the Iodine/Acm method, Tyrosine residues are susceptible to electrophilic iodination at the ortho-position.

• Solution: Perform the reaction in acidic media (AcOH). If the peptide is Tyr-rich, consider using AgOTf (Silver Triflate) instead of Iodine. This removes Acm to yield the Silver salt, which is then converted to the free thiol (using DTT/HCl) and oxidized gently with DMSO.

5.2 Incomplete Acm Removal

If Acm removal is sluggish:

• Cause: Solvent effects.[5][6][10] Acm removal is faster in aqueous/alcoholic media than in pure organic solvents (DCM).

• Fix: Increase water content to 20–30% or warm the reaction slightly to 30°C.

5.3 Scavenger Selection for Trt

Never use water as the only scavenger. The Trityl cation is hydrophobic; it prefers to react with the hydrophobic side chains of Trp or Tyr rather than water.

• Golden Rule: Always include a thiol scavenger (DODT or EDT) when Cys(Trt) is present.

References

• Kamber, B., et al. (1980). "The Synthesis of Cystine Peptides by Iodine Oxidation of S-Trityl-cysteine and S-Acetamidomethyl-cysteine Peptides." Helvetica Chimica Acta. [Link][12]

• Albericio, F., et al. (2000). "Cysteine Protecting Groups." Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press. [Link]

Sources

• 1. pdf.smolecule.com [pdf.smolecule.com]
• 2. bachem.com [bachem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. Understanding Acid Lability of Cysteine Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 7. Side reaction during the deprotection of (S-acetamidomethyl)cysteine in a peptide with a high serine and threonine content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. General synthetic strategy for regioselective ultrafast formation of disulfide bonds in peptides and proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. (PDF) Simultaneous Post-cysteine(S-Acm) Group Removal Quenching of Iodine and Isolation of Peptide by One Step Ether Precipitation [academia.edu]
• 12. peptide.com [peptide.com]

Solubility of (S)-Methyl 2-amino-3-(tritylthio)propanoate in DMSO

Technical Whitepaper: Solubility and Stability of (S)-Methyl 2-amino-3-(tritylthio)propanoate in DMSO

Executive Summary & Compound Profile

(S)-Methyl 2-amino-3-(tritylthio)propanoate, commonly referred to as H-Cys(Trt)-OMe , is a critical intermediate in convergent peptide synthesis and medicinal chemistry. It combines a lipophilic trityl (Trt) protecting group on the sulfur atom with a methyl ester at the C-terminus, leaving the N-terminal amine free for reaction.

While Dimethyl Sulfoxide (DMSO) is the industry-standard solvent for this compound due to its high dielectric constant and amphiphilic nature, the interaction between the free amine of the solute and the hygroscopic nature of the solvent presents specific stability challenges. This guide outlines the solubility limits, thermodynamic interactions, and strict handling protocols required to maintain the integrity of H-Cys(Trt)-OMe in solution.

Parameter	Technical Specification
IUPAC Name	Methyl (2S)-2-amino-3-(tritylsulfanyl)propanoate
Common Name	H-Cys(Trt)-OMe
CAS Number	115545-85-2 (Free Base)
Molecular Weight	377.50 g/mol
Polar Surface Area	~52 Ų (Moderate lipophilicity due to Trityl)
Primary Solvent	Anhydrous DMSO (Grade ≥ 99.9%)

Physicochemical Analysis: The Solvation Mechanism

To understand the solubility profile, one must analyze the competing molecular forces. H-Cys(Trt)-OMe is a "Janus" molecule:

• The Trityl Group (Hydrophobic): The three phenyl rings create a bulky, lipophilic region. Water is a poor solvent for this compound because the entropic cost of forming a hydration shell around the trityl group is too high.

• The Amino-Ester Core (Polar): The ester and free amine are polar and capable of hydrogen bonding.

Why DMSO? DMSO is a polar aprotic solvent.[1][2] It dissolves H-Cys(Trt)-OMe through a dual mechanism:

• Dipole-Dipole Interactions: The sulfoxide oxygen of DMSO interacts with the electropositive regions of the amino group.

• Dispersion Forces: The methyl groups of DMSO interact favorably with the hydrophobic trityl shield via van der Waals forces.

Solubility Data Profile While specific saturation points vary by batch purity, the following are the established operational limits for laboratory applications:

Concentration	Status	Application Context
10 mM (3.7 mg/mL)	Highly Soluble	Ideal for cellular assays (low DMSO % final).
100 mM (37.7 mg/mL)	Recommended Stock	Standard for storage; thermodynamically stable at -20°C.
250 mM (~94 mg/mL)	Soluble	Achievable with sonication; risk of precipitation upon freeze-thaw.
>500 mM	Unstable	Viscosity increases; high risk of "crashing out" at low temps.

Stability Risks: The "Wet DMSO" Trap

As a Senior Scientist, I must highlight the most common failure mode: Hydrolysis driven by hygroscopicity.

DMSO is aggressively hygroscopic. At 20°C and 60% relative humidity, pure DMSO can absorb >10% of its weight in water within 24 hours.

The Mechanism of Failure:

• Water Absorption: DMSO pulls moisture from the air.[3]

• Basicity: The free amine on H-Cys(Trt)-OMe acts as a weak base, raising the local pH.

• Saponification: The combination of water + base attacks the methyl ester.

• Result: You lose the methyl group, generating H-Cys(Trt)-OH (the free acid) and methanol. The free acid has different solubility properties and biological activity.

Diagram 1: Degradation Pathway & Stability Logic

Caption: The degradation pathway of H-Cys(Trt)-OMe in wet DMSO. The free amine catalyzes the hydrolysis of the ester if water is present.

Standard Operating Procedure (SOP)

This protocol ensures the preparation of a 100 mM Stock Solution that is chemically stable and valid for biological assays.

Reagents Required:

• (S)-Methyl 2-amino-3-(tritylthio)propanoate (Store at 4°C or -20°C).

• Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%, treated with molecular sieves).

• Argon or Nitrogen gas line.[4]

Diagram 2: Solvation Workflow

Caption: Step-by-step workflow for preparing a 100 mM stock solution, emphasizing temperature control and inert gas purging.

Detailed Steps:

• Equilibration: Allow the vial of solid H-Cys(Trt)-OMe to warm to room temperature before opening. This prevents condensation from forming on the cold solid, which introduces water immediately.

• Weighing: Accurately weigh 37.75 mg of the compound into a sterile, amber glass vial (to protect from light).

• Initial Dissolution: Add approximately 500 µL of Anhydrous DMSO.

  • Note: Do not add the full volume yet. Adding solvent in steps ensures better mixing.

• Agitation: Vortex gently for 30 seconds. If the solid persists, use an ultrasonic bath for 1-2 minutes.

  • Warning: Monitor temperature.[5][6] DMSO heats up during sonication. Do not exceed 30°C to avoid thermal degradation.

• Final Volume: Add DMSO to bring the total volume to 1.0 mL .

• Inert Gas Purge: Gently blow a stream of Argon or Nitrogen over the liquid surface for 10 seconds to displace humid air.

• Aliquot & Freeze: Divide into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Troubleshooting & Quality Control

Observation	Diagnosis	Corrective Action
Solution turns yellow over time	Oxidation of trace impurities or amine degradation.	Discard. Prepare fresh stock. Ensure DMSO is high grade.
Precipitation upon thawing	"Salting out" or saturation.	Warm to 37°C for 5 mins and vortex. If it doesn't redissolve, the compound has likely hydrolyzed to the less soluble acid form.
Viscous "Gel" formation	Polymerization or high concentration.	Dilute with fresh DMSO. Ensure concentration is <250 mM.[4]

References

• Gaylord Chemical. (2023). Dimethyl Sulfoxide (DMSO) Solubility Data and Physical Properties. Gaylord Chemical Literature. Link

• Sigma-Aldrich. (n.d.). Product Specification: (S)-Methyl 2-amino-3-(tritylthio)propanoate. Merck KGaA. Link

• ResearchGate. (2015). Detection of Oxidation of L-Cysteine by Dimethyl Sulfoxide. Link

• Selleck Chemicals. (2023). H-Cys(Trt)-OH Solubility and Stability Data. Link

Sources

• 1. gchemglobal.com [gchemglobal.com]
• 2. pedagogie.ac-limoges.fr [pedagogie.ac-limoges.fr]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.smolecule.com [pdf.smolecule.com]
• 5. gchemglobal.com [gchemglobal.com]
• 6. chemscene.com [chemscene.com]

A Comprehensive Technical Guide to High-Purity H-Cys(Trt)-OMe for Researchers and Drug Development Professionals

In the intricate world of peptide synthesis and drug development, the selection of high-quality building blocks is paramount to achieving desired outcomes. Among these, protected amino acids play a critical role, with L-Cysteine derivatives being of particular importance due to the unique reactivity of the thiol group. This guide provides an in-depth technical overview of S-trityl-L-cysteine methyl ester (H-Cys(Trt)-OMe), a key intermediate for researchers, chemists, and pharmaceutical scientists. We will delve into the nuances of sourcing this compound, understanding its quality attributes, and its strategic application in synthetic workflows.

The Strategic Importance of H-Cys(Trt)-OMe in Peptide Synthesis

The cysteine residue, with its nucleophilic thiol side chain, is a cornerstone of many biologically active peptides and proteins, participating in the formation of disulfide bridges that are crucial for structural integrity and function. However, this reactivity also presents a significant challenge during peptide synthesis, necessitating robust protection strategies to prevent unwanted side reactions.

The trityl (Trt) group is a widely employed, acid-labile protecting group for the thiol function of cysteine. Its bulkiness provides excellent steric hindrance, preventing side reactions, while its lability allows for easy removal under acidic conditions, typically during the final cleavage of the peptide from the solid support.

The methyl ester (-OMe) at the C-terminus offers a distinct advantage in specific synthetic strategies. It can be a crucial component in solution-phase peptide synthesis or serve as a starting point for the synthesis of peptide C-terminal amides or other derivatives. Furthermore, the use of a pre-formed methyl ester can streamline synthetic workflows by avoiding the need for in-situ esterification, which can sometimes lead to side reactions.

Sourcing High-Purity H-Cys(Trt)-OMe: A Comparative Landscape

Identifying a reliable supplier for high-purity H-Cys(Trt)-OMe is a critical first step for any research or development project. The quality of this starting material directly impacts the purity of the final peptide and the overall success of the synthesis. Below is a comparative table of representative suppliers for cysteine derivatives. Note that while direct listings for H-Cys(Trt)-OMe can be limited, suppliers of the closely related H-Cys(Trt)-OH are often capable of custom synthesis.

Supplier	Product Name	CAS Number	Purity	Notes
LookChem	methyl S-tritylcysteinate	62675-68-7	Information available upon request	Lists the hydrochloride salt of the methyl ester.
BLD Pharm	H-Cys(Trt)-OH	2799-07-7	≥98%	A potential source for custom synthesis of the methyl ester.[1]
APExBIO	H-Cys(Trt)-OH	2799-07-7	≥98.00% (HPLC)	Provides detailed quality control information for the free acid.[2]
Bachem	H-Cys(Trt)-OH	2799-07-7	High Purity	A well-established supplier in the peptide synthesis field.[3]
Selleck Chemicals	H-Cys(Trt)-OH	2799-07-7	>98%	Offers the free acid for research use.

Critical Quality Attributes and Analytical Characterization

Ensuring the purity and identity of H-Cys(Trt)-OMe is non-negotiable. A thorough evaluation of the Certificate of Analysis (CoA) is essential. Key parameters to scrutinize include:

• Purity by HPLC: High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of protected amino acids. Look for a purity of ≥98%, with clear chromatograms indicating the absence of significant impurities.

• Identity Confirmation: The identity of the compound should be confirmed by methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The CoA should provide data consistent with the expected structure of H-Cys(Trt)-OMe.

• Appearance: The product should be a white to off-white solid.

• Solubility: Information on solubility in relevant solvents (e.g., DMSO, Methanol) is crucial for practical handling.[4]

• Residual Solvents: The CoA should specify the levels of any residual solvents from the synthesis and purification process.

• Enantiomeric Purity: For applications where stereochemistry is critical, the enantiomeric purity should be determined to ensure the absence of the D-isomer.

Diagram: Workflow for Quality Assessment of H-Cys(Trt)-OMe

Caption: A logical workflow for the quality assessment of incoming H-Cys(Trt)-OMe.

Synthesis, Potential Impurities, and Purification Strategies

A foundational understanding of the synthesis of H-Cys(Trt)-OMe is invaluable for anticipating potential impurities. A common synthetic route involves two key steps:

• S-Tritylation of L-Cysteine: L-cysteine is reacted with triphenylmethyl chloride (trityl chloride) to protect the thiol group.

• Esterification of the Carboxylic Acid: The carboxylic acid of S-trityl-L-cysteine is then esterified to form the methyl ester. This can be achieved using methods such as reaction with methanol in the presence of an acid catalyst like thionyl chloride.

Potential Impurities:

• Unreacted Starting Materials: Residual L-cysteine or H-Cys(Trt)-OH.

• Over-alkylation Products: Potential for side reactions on the amino group.

• By-products from Tritylation: Triphenylmethanol is a common by-product.

• Racemization Products: The presence of the D-enantiomer is a critical impurity to monitor, especially if harsh basic or acidic conditions are used during synthesis.[5]

Purification:

Purification is typically achieved through recrystallization or column chromatography to ensure high purity of the final product.

Application in Peptide Synthesis: A Practical Protocol

H-Cys(Trt)-OMe is a versatile building block, particularly in solution-phase peptide synthesis. The following is a generalized protocol for its incorporation into a peptide chain.

Experimental Protocol: Coupling of H-Cys(Trt)-OMe in Solution-Phase Synthesis

• Deprotection of the N-terminal protected peptide: The N-terminal protecting group (e.g., Boc or Fmoc) of the growing peptide chain is removed using standard protocols.

• Activation of the incoming amino acid: The next amino acid to be coupled is activated using a suitable coupling reagent (e.g., HBTU, HATU, or DIC/HOBt).

• Coupling Reaction: The deprotected peptide is reacted with the activated amino acid to form the new peptide bond.

• Incorporation of H-Cys(Trt)-OMe: For the final C-terminal residue, H-Cys(Trt)-OMe can be coupled to the penultimate amino acid using standard coupling procedures.

• Work-up and Purification: After each coupling step, the reaction mixture is worked up to remove excess reagents and by-products. The final peptide is purified by techniques such as HPLC.

A notable application of a related compound, Fmoc-Cys-OMe, is in a solid-phase synthesis strategy where it is anchored to a trityl-based resin via its side-chain thiol. This allows for the synthesis of peptides with a C-terminal cysteine methyl ester.

Diagram: Solution-Phase Peptide Synthesis Cycle

Caption: A simplified workflow for the incorporation of H-Cys(Trt)-OMe in solution-phase peptide synthesis.

Stability, Storage, and Handling

Proper storage and handling of H-Cys(Trt)-OMe are crucial to maintain its quality and prevent degradation.

• Storage: The solid compound should be stored in a tightly sealed container at -20°C.[4] It is important to protect it from moisture.

• Stability: As a solid, H-Cys(Trt)-OMe is generally stable for extended periods when stored correctly. However, solutions may be less stable and should ideally be prepared fresh. Long-term storage of peptides in solution is generally not recommended.

• Handling: Handle the compound in a well-ventilated area, avoiding the formation of dust and aerosols. Use appropriate personal protective equipment, including gloves and eye protection.[6] Before use, allow the product to warm to room temperature for at least 60 minutes before opening the vial to prevent condensation of moisture.

Conclusion: A Critical Reagent for Advancing Peptide-Based Therapeutics

H-Cys(Trt)-OMe is a valuable, high-purity building block for the synthesis of cysteine-containing peptides. Its dual-protection strategy offers both robust shielding of the reactive thiol group and a convenient C-terminal methyl ester for various synthetic applications. For researchers and drug development professionals, a thorough understanding of supplier selection, quality assessment, and proper handling of this reagent is essential for the successful and efficient production of high-quality, peptide-based therapeutics and research tools. By adhering to the principles outlined in this guide, scientists can confidently incorporate H-Cys(Trt)-OMe into their synthetic strategies, paving the way for new discoveries and innovations in the field.

References

• AAPPTec. (n.d.). N-Fmoc-N-methyl-S-trityl-L-cysteine Safety Data Sheet. Retrieved from [Link]

• LookChem. (n.d.). methyl S-tritylcysteinate. Retrieved from [Link]

• Bachem. (n.d.). H-Cys(Trt)-OH. Retrieved from [Link]

• Góngora-Benítez, M., et al. (2022). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Organic Process Research & Development, 26(12), 3466–3476. [Link]

Sources

• 1. 2799-07-7|H-Cys(Trt)-OH|BLD Pharm [bldpharm.com]
• 2. apexbt.com [apexbt.com]
• 3. H-Cys(Trt)-OH - Bachem AG [bioscience.co.uk]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]

Protocols & Analytical Methods

Solution phase peptide synthesis with cysteine methyl ester

Executive Summary & Technical Rationale

The utilization of Cysteine Methyl Ester (H-Cys-OMe) in solution-phase peptide synthesis presents a unique triad of chemical challenges that distinguishes it from standard solid-phase protocols: high susceptibility to racemization , spontaneous oxidative dimerization , and orthogonal protection management .

Unlike solid-phase synthesis (SPPS), where pseudo-dilution minimizes intermolecular side reactions, solution-phase chemistry requires rigorous control over concentration and stoichiometry to prevent the formation of Cystine dimethyl ester (dimer). Furthermore, the Cysteine residue is chemically unique; the electron-withdrawing effect of the ester combined with the sulfur atom makes the

-proton highly acidic ( ), significantly increasing the rate of base-catalyzed racemization during coupling.

This guide provides a high-fidelity protocol designed to:

• Suppress Racemization: Utilizing the "Just-in-Time" neutralization strategy and low-basicity additives.[1]

• Prevent Oxidation: Mandating inert atmosphere handling to maintain the free thiol (-SH) integrity.

• Simplify Purification: Employing water-soluble carbodiimides (EDC) to facilitate extractive workups without chromatography.

Strategic Pre-requisites

Before initiating synthesis, the experimental design must align with the following chemical constraints.

Coupling Reagent Selection

For solution-phase synthesis involving Cysteine, EDC.HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) combined with HOBt (1-Hydroxybenzotriazole) is the superior choice over HATU or DCC.

• Why EDC? The urea byproduct is water-soluble, allowing it to be removed via simple aqueous extraction.[2] DCC produces insoluble dicyclohexylurea (DCU) which is difficult to filter completely from reaction mixtures.

• Why HOBt? It forms an active ester intermediate that reacts faster with the amine than the oxazolone formation (the primary pathway for racemization).

Base Management (The Critical Variable)

The hydrochloride salt of Cysteine methyl ester (H-Cys-OMe

HCl) requires neutralization to release the nucleophilic amine.

• Avoid: Strong bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) in large excess. These promote rapid racemization and

  -elimination of the sulfur.

• Preferred: N-Methylmorpholine (NMM) or 2,4,6-Collidine . These are weaker bases that suffice for neutralization but reduce the risk of proton abstraction from the

  -carbon.

Detailed Experimental Protocol

Target Reaction: Coupling of Boc-Xaa-OH (Protected Amino Acid) with H-Cys-OMe (Free Thiol).

Phase A: Preparation and Inert Handling

• Environment: All steps involving H-Cys-OMe must be performed under a positive pressure of Nitrogen (

  ) or Argon.

• Solvent: Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF). DCM is preferred for easier evaporation, but DMF is required if solubility is an issue.

Phase B: The "Just-in-Time" Neutralization & Coupling

Step-by-Step Methodology:

• Activation (Vessel A):

  • Dissolve Boc-Xaa-OH (1.0 equiv) and HOBt (1.1 equiv) in anhydrous DCM/DMF.

  • Cool the solution to 0°C in an ice bath.

  • Add EDC.HCl (1.1 equiv).[3] Stir for 15 minutes at 0°C to form the active OBt-ester.

  • Note: Pre-activation ensures the active species is ready before the Cysteine amine is exposed, minimizing the time the free amine sits in solution.

• Neutralization (Vessel B):

  • In a separate vial, suspend H-Cys-OMe · HCl (1.0 equiv) in minimal DMF.

  • Crucial Step: Add NMM (1.0 equiv exactly ) immediately prior to transfer. Do not let this solution stand. The free base can auto-oxidize to the dimer (Cystine) within minutes in air.

• Coupling:

  • Transfer the contents of Vessel B (neutralized Cys) dropwise into Vessel A (Activated Ester) under

    flow.

  • Maintain temperature at 0°C for 1 hour , then allow to warm to room temperature (RT) slowly.

  • Stir at RT for 4–12 hours. Monitor by TLC (Check for disappearance of Boc-Xaa-OH).

Phase C: Workup (Liquid-Liquid Extraction)

The choice of wash buffers is critical to prevent hydrolysis of the methyl ester.

• Dilution: Dilute the reaction mixture with excess Ethyl Acetate (EtOAc).

• Acid Wash (Remove unreacted amine/EDC):

  • Wash

    with 5% Citric Acid or 0.5 M HCl .

  • Caution: Keep washes brief. Prolonged exposure to acid can degrade Boc groups (though slow).

• Base Wash (Remove unreacted acid/HOBt):

  • Wash

    with Saturated .

  • Critical: Do not use strong bases (NaOH) or high pH buffers (

    ), as this will saponify the methyl ester (C-terminus) or cause racemization.

• Brine Wash: Wash

  with Saturated NaCl (Brine) to remove water.

• Drying: Dry organic layer over Anhydrous

  . Filter and evaporate in vacuo.

Visualization of Workflow & Mechanisms

Figure 1: Reaction Workflow Diagram

Caption: Step-by-step workflow for the solution-phase coupling of Cysteine Methyl Ester, emphasizing the parallel preparation to minimize free amine exposure.

Figure 2: Racemization Risk Mechanism[4]

Caption: Mechanism of base-catalyzed racemization. The acidic alpha-proton of Cys is easily abstracted by base, leading to a planar enolate that can reprotonate as the D-isomer.

Troubleshooting & Optimization

Issue	Observation	Root Cause	Corrective Action
Racemization	Detection of D-isomer by Chiral HPLC.	Excess base or high temperature during coupling.[4]	Use NMM or Collidine instead of DIPEA. Keep reaction at 0°C for the first hour. Use HOBt or Oxyma additives.[4][5]
Dimerization	Peak at 2x Molecular Weight (M+H).	Oxidation of free thiol (-SH) to Disulfide (-S-S-).	Ensure strict Inert Atmosphere ( ) . Degas solvents. Minimize time H-Cys-OMe spends in neutral solution.
Low Yield	Starting material remains.	Incomplete neutralization of HCl salt.	Ensure exactly 1.0 equiv of base is used for the amine salt. Check pH (moist pH paper above liquid) should be ~7-8.
Hydrolysis	Loss of Methyl Ester (Acid product formed).	Workup washes too basic or prolonged.	Use Dilute NaHCO3 for washes and perform them quickly. Avoid NaOH.

References

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.

• Albericio, F., et al. (2018). Peptide Synthesis: Chemical Methods. Reference Module in Chemistry, Molecular Sciences and Chemical Engineering.

• Sigma-Aldrich. Protocol for Solution Phase Peptide Synthesis.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

• ThermoFisher Scientific. Overview of Peptide Synthesis and Coupling Reagents.

Sources

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bachem.com [bachem.com]

Deprotection of S-trityl group with TFA and silanes

Application Note: High-Fidelity Deprotection of S-Trityl Groups using TFA and Silanes

Abstract & Introduction

The S-trityl (S-Trt) group is the industry-standard protecting group for cysteine in Fmoc solid-phase peptide synthesis (SPPS) due to its stability under basic conditions (piperidine deprotection) and its clean removal under acidic conditions. However, the deprotection process generates a highly reactive triphenylmethyl (trityl) carbocation (

). If not efficiently quenched, this cation will re-alkylate the free thiol of the cysteine or alkylate other nucleophilic residues (tryptophan, methionine), leading to irreversible adducts and low yield.

This Application Note details the mechanistic basis and optimized protocols for using Silanes (Triethylsilane and Triisopropylsilane) as "odorless" hydride donors to irreversibly quench the trityl cation. Unlike traditional thiol-based scavengers (e.g., ethanedithiol/EDT), silanes offer a safer, less noxious, and highly effective alternative for high-purity cysteine recovery.

Mechanistic Insight: The Hydride Transfer

The deprotection of S-Trt is an acid-catalyzed equilibrium.[1] In neat Trifluoroacetic Acid (TFA), the reaction generates the free thiol and the trityl cation. This reaction is reversible (

), meaning the cation can re-attach to the sulfur.

To drive the reaction to completion, a Silane (

) acts as a hydride donor. It reduces the planar, electrophilic trityl cation into Triphenylmethane ( ), a neutral, non-reactive hydrocarbon. This step is irreversible, shifting the equilibrium entirely to the right.

Key Advantage: Silanes prevent the formation of retritylated cysteine and alkylated tryptophan (Trp-Trt adducts) without the stench associated with thiols like EDT.

Figure 1: Mechanism of Silane-Mediated Scavenging

Caption: The irreversible reduction of the Trityl cation by silane drives the deprotection equilibrium to completion.

Reagent Selection Guide

Not all silanes are equal. Selection depends on the steric bulk required and the volatility desired.

Reagent	Role	Pros	Cons	Recommended Use
Triethylsilane (TES)	Primary Scavenger	Fast kinetics due to low steric bulk; highly efficient hydride donor.	Volatile; can be too aggressive for very sensitive linkers (rare).	Standard. Best for general S-Trt removal.
Triisopropylsilane (TIPS)	Primary Scavenger	Bulkier; less volatile than TES; higher boiling point makes it stable in long reactions.	Slower kinetics than TES due to sterics.	Alternative. Preferred for long (>3h) cleavages or high temperatures.
Water	Co-Scavenger	Hydrolyzes silyl-trifluoroacetate byproducts; scavenges t-butyl cations.[2]	Immiscible with high silane loads without TFA.	Always include 2.5–5% in the cocktail.
Dithiothreitol (DTT)	Additive	Reduces disulfides if they form; prevents Met(O) formation.[2]	Solid reagent (harder to handle in automation); mild odor.	Use if peptide contains Met/Cys prone to oxidation.

Experimental Protocols

Protocol A: Global Deprotection (Standard SPPS)

For simultaneous cleavage of peptide from resin and removal of S-Trt, N-Boc, O-tBu, and Pbf groups.

Reagents:

• TFA (HPLC Grade)

• Triisopropylsilane (TIPS) or Triethylsilane (TES)

• Ultrapure Water

The "TIS/Water" Cocktail (95:2.5:2.5):

• Preparation: In a fume hood, prepare the cleavage cocktail. For 1g of resin, prepare ~10-15 mL of cocktail.

  • 9.5 mL TFA

  • 250 µL TIPS (or TES)

  • 250 µL Water

• Reaction: Add the cocktail to the dry resin.

• Agitation: Shake gently for 2 to 3 hours at room temperature.

  • Note: S-Trt removal is generally fast, but Pbf (Arginine) removal requires the full duration.

• Visual Check: The solution may turn yellow/orange initially (trityl cation). As the silane scavenges the cation, the color should fade to pale yellow or colorless. A persistent deep yellow color indicates insufficient scavenger.

• Work-up: Filter the resin.[1][3] Precipitate the filtrate into cold diethyl ether (

  ). Centrifuge and wash the pellet 3x with ether to remove the organic byproducts (triphenylmethane).

Protocol B: Solution Phase Deprotection (Selective)

For removing S-Trt from a protected peptide fragment in solution without cleaving other robust groups (if applicable).

• Dissolution: Dissolve the protected peptide in DCM (concentration ~10-20 mg/mL).

• Acidification: Add TFA to reach a final concentration of 5-10% (v/v).

  • Caution: S-Trt is relatively stable compared to N-Trt. While 1% TFA removes N-Trt (Mmt), S-Trt often requires higher acid or longer time. For full S-Trt removal in solution, neat TFA/Silane (as in Protocol A) is often required, followed by evaporation rather than ether precipitation if the fragment is not ether-insoluble.

• Scavenging: Add 2-5 equivalents of TES relative to the number of Trt groups.

• Monitoring: Monitor by HPLC/MS. The peak for the Trt-protected species (+242 Da) should disappear.

Troubleshooting & Optimization

Workflow Decision Tree

Caption: Diagnostic workflow for optimizing Cysteine recovery.

Common Issues:

• Methionine Oxidation: Silanes alone are weak reducing agents for Methionine Sulfoxide (Met(O)). If you observe +16 Da peaks (Met oxidation), add Ammonium Iodide (NH4I) and Dimethyl Sulfide (DMS) to the cocktail (Protocol: TFA/DMS/NH4I/Water).

• Incomplete Deprotection: If the Trt group persists, ensure the TFA is fresh (water content < 0.5% unless added intentionally) and increase the reaction time.

• Precipitate Issues: Triphenylmethane (the byproduct) is very soluble in ether, while the peptide is not. If your peptide is oily, the Triphenylmethane might be trapping it. Use MTBE (Methyl tert-butyl ether) instead of Diethyl Ether for precipitation.

Safety & Handling

• TFA: Highly corrosive and volatile. Causes severe burns. Always handle in a fume hood with butyl rubber or neoprene gloves (nitrile provides limited protection against TFA).

• Silanes: Flammable.[4] Keep away from heat sources.

• Waste: TFA solutions must be disposed of in dedicated halogenated organic waste streams.

References

• Pearson, D. A., et al. (1989). "Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis."[2][4][5][6] Tetrahedron Letters, 30(21), 2739-2742.[2] Link

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups." Chemical Reviews, 109(6), 2455-2504. Link

• Sigma-Aldrich (Merck). "Fmoc Solid Phase Peptide Synthesis - Cleavage and Deprotection Protocols." Link

Sources

• 1. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. peptide.com [peptide.com]
• 4. Triisopropylsilane - Wikipedia [en.wikipedia.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Application Note: High-Fidelity Synthesis of S-Trityl-L-Cysteine Hydrazide

Abstract & Strategic Significance

The conversion of cysteine methyl esters to cysteine hydrazides is a pivotal transformation in modern protein chemistry, particularly for Native Chemical Ligation (NCL) and bioconjugation workflows. While peptide hydrazides are frequently generated via solid-phase synthesis (SPPS) on chlorotrityl linkers, solution-phase synthesis from amino acid esters remains the gold standard for generating large-scale building blocks.

This guide details the protocol for converting H-Cys(Trt)-OMe (S-Trityl-L-cysteine methyl ester) to H-Cys(Trt)-NHNH₂ (S-Trityl-L-cysteine hydrazide). The inclusion of the bulky Trityl (Trt) protecting group is critical: it prevents thiol oxidation (disulfide formation) and suppresses

-elimination during the nucleophilic attack of hydrazine.

Key Challenges Addressed:

• Racemization: Cysteine is uniquely prone to base-catalyzed racemization.[1] This protocol utilizes optimized temperature controls to maintain >99% L-enantiomeric purity.

• Trityl Stability: Preserving the acid-labile S-Trt group while exposing the molecule to the basicity of hydrazine.

• Safety: Handling hydrazine hydrate with appropriate containment.

Chemical Strategy & Mechanism[2][3][4]

The reaction proceeds via nucleophilic acyl substitution (aminolysis) . Hydrazine (

), being a potent alpha-effect nucleophile, attacks the carbonyl carbon of the methyl ester, displacing the methoxy group to form the hydrazide.

Reaction Scheme

Mechanistic Flow & Critical Control Points (DOT Diagram)

Figure 1: Process workflow for the hydrazinolysis of Cysteine Methyl Ester. Note the temperature control at the reaction stage to prevent racemization.

Materials & Equipment

Reagents

Reagent	Grade	Role
H-Cys(Trt)-OMe[2][3] · HCl	>98% Purity	Substrate
Hydrazine Hydrate	50-80% (in H₂O)	Nucleophile
Methanol (MeOH)	HPLC Grade	Solvent
Diethyl Ether	ACS Grade	Precipitant
Water	Milli-Q	Wash/Precipitant

Equipment

• Round-bottom flask (RBF) with magnetic stir bar.

• Rotary evaporator (set to < 40°C bath temperature).

• High-vacuum manifold.

• TLC plates (Silica gel 60 F254).

Detailed Experimental Protocol

Step 1: Dissolution[6][7]

• Weigh 1.0 eq of H-Cys(Trt)-OMe · HCl into a round-bottom flask.

• Add Methanol (approx. 10 mL per gram of substrate).

  • Expert Note: If the starting material is the HCl salt, the solution will be acidic. Hydrazine will act as a base to neutralize the HCl first, then proceed with nucleophilic attack. No separate neutralization with TEA is required if excess hydrazine is used.

Step 2: Hydrazinolysis

• Slowly add Hydrazine Hydrate (10.0 – 20.0 eq) to the stirring solution.

  • Why Excess? A large excess drives the equilibrium forward and prevents the formation of the dimer (diacylhydrazine), where the product hydrazide reacts with another molecule of ester.

• Seal the flask and stir at Room Temperature (20–25°C) .

  • Critical Warning:Do NOT heat. Heating cysteine derivatives in basic solution significantly increases the rate of racemization (L

    D conversion) and -elimination of the sulfur side chain [1, 2].

Step 3: Monitoring

• Monitor reaction progress via TLC (System: DCM/MeOH 9:1 or EtOAc/Hexane).

• The starting ester (high

  ) should disappear, and the hydrazide (lower , more polar) should appear.

• Reaction time is typically 12 to 24 hours .

Step 4: Workup & Purification

• Concentrate the reaction mixture under reduced pressure (Rotovap) at < 40°C to remove Methanol.

• Removal of Hydrazine: The residue will contain the product and excess hydrazine.

  • Method A (Precipitation): Add cold water to the residue. The S-Trityl group makes the product highly hydrophobic, while hydrazine hydrate is miscible with water. The product should precipitate as a white solid. Filter and wash extensively with water.

  • Method B (Co-evaporation): If the product oils out, co-evaporate with Toluene or Ethanol 2-3 times to azeotropically remove hydrazine traces.

• Final Wash: Triturate the solid with cold Diethyl Ether or Hexane to remove any remaining organic impurities.

• Dry under high vacuum overnight.

Analytical Validation (QC)

To certify the product for downstream applications, the following specifications must be met:

Test	Method	Expected Result
Identity	¹H-NMR (DMSO-d₆)	Absence of Methyl Ester singlet (~3.6 ppm).Presence of Trityl aromatics (7.2-7.4 ppm).Presence of Hydrazide protons (usually broad signals).
Purity	HPLC (C18)	> 95% Area Under Curve (AUC).
Chirality	Chiral HPLC	< 1% D-Isomer (Racemization check).
Mass	ESI-MS	[M+H]⁺ consistent with calc. mass.

Expert Insight on NMR: In the ¹H-NMR, look specifically for the disappearance of the sharp singlet corresponding to the methyl ester (

) and the appearance of the hydrazide signals. The Trityl group signals (multiplet, ~15H) should remain integral, confirming the protecting group is intact.

Troubleshooting & Optimization

Issue: Product "Oils Out" instead of Precipitating

• Cause: Presence of residual solvent or hydrazine preventing crystallization.

• Solution: Dissolve the oil in a minimum amount of Methanol and pour slowly into a large volume of rapidly stirring ice-cold water or Ether. Scratch the glass vessel to induce nucleation.

Issue: High Racemization (>5% D-Isomer)

• Cause: Reaction temperature too high or reaction time too long in basic hydrazine.

• Solution: Strictly maintain temperature

  25°C. If the reaction is sluggish, increase the equivalents of hydrazine rather than the temperature. Ensure the starting material was high purity L-isomer.

Issue: Loss of Trityl Group[8]

• Cause: Acidic contamination during workup.

• Solution: The S-Trt group is extremely acid-sensitive. Ensure all water used in workup is neutral. Do not use acidic washes (like dilute HCl) to remove hydrazine; rely on water solubility and evaporation.

References

• Racemization Risks: Stathopoulos, P., et al. "A Rapid and Efficient Method for the Synthesis of Selectively S-Trt or S-Mmt Protected Cys-containing Peptides." Amino Acids, 2014.[4]

• Cysteine Stability: Angell, Y.M., et al. "Occurrence and Minimization of Cysteine Racemization During Stepwise Solid-Phase Peptide Synthesis." Journal of Organic Chemistry, 2005. (Contextual grounding on Cys racemization mechanisms).

• Hydrazide Utility: Fang, G.M., et al. "Protein Chemical Synthesis by Ligation of Peptide Hydrazides." Nature Methods, 2011. (Demonstrates the utility of the product in NCL).

• General Protocol: "Cysteine Derivatives and Protection Strategies." Bachem Application Guide.

Disclaimer: This protocol involves the use of Hydrazine Hydrate, a known carcinogen and toxic substance. All work must be performed in a functioning fume hood with appropriate PPE.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring: Applications to the Synthesis of C-Terminal Ester Analogs of the S. cerevisiae Mating Pheromone a-Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cris.unibo.it [cris.unibo.it]
• 4. A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Overcoming Steric Hindrance in Liquid-Phase Peptide Synthesis Using H-Cys(Trt)-OMe

Mechanistic Context: The Trityl Shielding Effect (S)-Methyl 2-amino-3-(tritylthio)propanoate, commonly referred to as H-Cys(Trt)-OMe, is a critical building block in liquid-phase peptide synthesis (LPPS) and the development of biomimetic conjugates[1]. In this molecule, the C-terminus is protected as a methyl ester, restricting its role strictly to that of a nucleophile (amine component). The

-thiol is protected by a triphenylmethyl (Trityl or Trt) group. While the Trt group provides robust protection against premature disulfide bond formation and oxidation, its massive steric bulk creates a "shielding effect" around the adjacent -amino group. This steric hindrance significantly reduces the nucleophilicity of the amine, making standard coupling conditions prone to low yields, extended reaction times, and an increased risk of epimerization of the incoming activated carboxylate.

Expert Guidelines on Reagent Selection & Causality To force the coupling of a sterically hindered amine like H-Cys(Trt)-OMe, the electrophilicity of the incoming amino acid must be maximized without resorting to conditions that cause racemization.

• Coupling Reagents : Uronium/aminium salts such as HATU are the gold standard for this application. HATU generates an active HOAt ester. The nitrogen atom at the 7-position of the HOAt ring provides a neighboring group effect, acting as a hydrogen-bond acceptor that pre-organizes the incoming hindered amine, dramatically accelerating the nucleophilic attack[2]. Alternatively, TBTU can be used for less demanding sequences and has been proven to yield up to 98% in specific organometallic-peptide conjugations[1]. For scale-up where water-soluble byproducts are desired, the EDC·HCl/HOBt system is preferred[2].

• Base Selection : Weak, sterically hindered bases like N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM) are mandatory. Using a stronger or less hindered base increases the rate of oxazolone formation in the activated amino acid, leading to epimerization before the sluggish H-Cys(Trt)-OMe can react.

• Solvent : Anhydrous N,N-Dimethylformamide (DMF) is optimal. Its high dielectric constant stabilizes the polar transition state during active ester formation, which is crucial when forcing a sterically demanding coupling.

Reaction Workflow

Figure 1: Mechanistic workflow of H-Cys(Trt)-OMe coupling via active ester intermediate.

Self-Validating Experimental Protocol Objective: Liquid-phase coupling of an N-protected amino acid to H-Cys(Trt)-OMe.

Step 1: Preparation of the Amine (Nucleophile)

• Weigh 1.0 equivalent of H-Cys(Trt)-OMe·HCl (or free base) and dissolve in anhydrous DMF to achieve a 0.1 M to 0.2 M concentration.

• Causality Check: If using the hydrochloride salt, add 1.1 equivalents of DIPEA to neutralize the HCl and liberate the free amine. Stir for 5 minutes.

Step 2: Pre-Activation of the Carboxylic Acid (Electrophile)

• In a separate, dry round-bottom flask, dissolve 1.1 equivalents of the N-protected amino acid (e.g., Fmoc-Asn(Trt)-OH) and 1.1 equivalents of HATU in anhydrous DMF.

• Add 2.2 equivalents of DIPEA (or 1.1 eq if the amine was already a free base).

• Stir the mixture at room temperature for exactly 2 to 3 minutes.

• Causality Check: Do not exceed 5 minutes of pre-activation. Prolonged activation of the acid in the absence of the amine leads to the formation of unreactive tetramethylguanidinium byproducts, permanently killing the reaction yield.

Step 3: Coupling Reaction

• Transfer the pre-activated acid solution dropwise into the H-Cys(Trt)-OMe solution under an inert atmosphere (N

  or Argon) to prevent oxidative side reactions.

• Stir at room temperature.

• Self-Validation (Monitoring): Monitor the reaction via LC-MS or TLC. Because the coupled product is a tertiary-like hindered amide, rely on the disappearance of the primary amine (H-Cys(Trt)-OMe) using a Ninhydrin stain. The reaction is typically complete within 1 to 2 hours.

Step 4: Workup and Isolation

• Quench the reaction by diluting the mixture with a 10-fold volume of Ethyl Acetate (EtOAc).

• Wash the organic layer successively to remove reagents:

  • 3 × 5% aqueous Citric Acid (Removes unreacted amine, DIPEA, and basic byproducts).

  • 3 × Saturated aqueous NaHCO

    (Removes unreacted carboxylic acid and acidic HOAt byproducts).

  • 1 × Brine (Removes residual water).

• Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure to yield the crude peptide.

Quantitative Data: Reagent System Comparison The following table summarizes the expected performance of various coupling systems when reacting with the sterically hindered H-Cys(Trt)-OMe, synthesized from standard LPPS optimization data[2] and organometallic conjugate studies[1].

Coupling System	Equivalents (Acid:Amine:Reagent:Base)	Recommended Solvent	Typical Reaction Time	Expected Yield	Epimerization Risk
HATU / DIPEA	1.1 : 1.0 : 1.1 : 2.2	DMF	1 - 2 hours	> 90%	Low
TBTU / DIPEA	1.1 : 1.0 : 1.1 : 2.2	DMF or DCM	2 - 4 hours	85 - 95%	Moderate
EDC·HCl / HOBt / NMM	1.2 : 1.0 : 1.2 : 2.5	DCM / DMF mix	4 - 12 hours	80 - 90%	Low

References

1.[1] Title: A Ferrocene-Peptide Conjugate as a Hydrogenase Model System - The Ivan Huc Group Source: uni-muenchen.de URL: 2.[2] Title: CN102477082A - 一种液相合成法合成卡贝缩宫素的方法 - Google Patents Source: google.com URL:

Sources

• 1. huc.cup.uni-muenchen.de [huc.cup.uni-muenchen.de]
• 2. CN102477082A - 一种液相合成法合成卡贝缩宫素的方法 - Google Patents [patents.google.com]

Using H-Cys(Trt)-OMe in native chemical ligation (NCL)

Application Note: Strategic Utilization of H-Cys(Trt)-OMe in Native Chemical Ligation (NCL) and Peptide Engineering

Executive Summary

Native Chemical Ligation (NCL) has revolutionized protein semisynthesis by enabling the chemoselective coupling of unprotected peptide fragments. While complex peptide sequences are the ultimate targets of NCL, the optimization of ligation conditions, the evaluation of novel thioester surrogates, and the capping of reactive intermediates require highly reliable, sterically unhindered model compounds. H-Cys(Trt)-OMe (S-Trityl-L-cysteine methyl ester) serves as a premier bifunctional building block in this domain. This technical guide details the mechanistic rationale, comparative data, and self-validating protocols for deploying H-Cys(Trt)-OMe in advanced chemical biology workflows.

Chemical Rationale & Mechanistic Advantages

The structural design of H-Cys(Trt)-OMe provides orthogonal control over the highly reactive 1,2-aminothiol required for NCL:

• The Trityl (Trt) Group: The bulky, acid-labile trityl group protects the highly nucleophilic thiol (-SH) from premature oxidation (cystine dimer formation) and unwanted alkylation during storage or upstream synthetic steps.

• The Methyl Ester (OMe) Group: Masking the C-terminal carboxylate prevents self-condensation, eliminates zwitterionic aggregation, and significantly increases the molecule's solubility in organic solvents compared to free cysteine[1]. Furthermore, the methyl ester mimics the electronic environment of an internal peptide bond, making it a superior kinetic model for NCL compared to H-Cys-OH.

The NCL Mechanism with H-Cys-OMe: Upon acidic removal of the Trt group, the resulting H-Cys-OMe exposes a free N-terminal amine and a free thiol. In an NCL reaction, the deprotonated thiolate attacks a C-terminal peptide thioester, forming a transient thioester-linked intermediate. This intermediate rapidly undergoes a spontaneous, irreversible S-to-N acyl shift to form a thermodynamically stable native amide bond[2].

Fig 1. Native Chemical Ligation pathway utilizing H-Cys-OMe as the N-terminal nucleophile.

Strategic Applications in Chemical Biology

A. Trapping Transient Thioesters in Mechanistic Studies When developing novel peptide thioester surrogates (e.g., N-acyl ureas, 3'-thio-tRNAs), researchers must prove that the surrogate can undergo genuine NCL. H-Cys-OMe is utilized as a chemical "trap." Because it lacks the steric bulk of a full peptide sequence, it isolates the electronic leaving-group effects of the thioester, allowing for precise kinetic measurements via LC-MS[2].

B. Capping Reactive Resins in Expressed Protein Ligation (EPL) In semisynthetic workflows utilizing split inteins or SulfoLink resins, unreacted electrophilic sites (such as iodoacetyl groups) can cause unwanted polymerization or off-target protein capture. H-Cys-OMe is routinely employed as a highly efficient blocking agent. The free thiol rapidly alkylates the resin, while the protected C-terminus ensures no further carboxylate-driven side reactions occur[3].

Quantitative Data & Comparative Analysis

To design an effective experiment, one must understand the physicochemical differences between cysteine derivatives. Table 1 outlines the solubility and use-case profiles, while Table 2 establishes the baseline parameters for a successful NCL reaction.

Table 1: Physicochemical Comparison of Cysteine Derivatives

Derivative	Thiol Status	C-Terminus	Primary Use Case	Aqueous Solubility (pH 7)
H-Cys(Trt)-OMe	Protected	Protected	Storage, SPPS Building Block	Poor (Requires DMF/DMSO)
H-Cys-OMe	Free (-SH)	Protected	NCL Model, Resin Capping	High (Soluble in NCL buffers)
H-Cys-OH	Free (-SH)	Free (-COOH)	Biological assays	Moderate (Zwitterionic)

Table 2: Standardized NCL Reaction Parameters

Parameter	Recommended Value	Mechanistic Purpose (Causality)
H-Cys-OMe	2 – 10 mM	Excess concentration drives bimolecular transthioesterification kinetics.
MPAA	20 – 50 mM	4-mercaptophenylacetic acid acts as a thiol catalyst, forming a highly reactive aryl thioester intermediate that accelerates the reaction.
TCEP·HCl	20 – 40 mM	Reduces any oxidized Cys-OMe dimers (cystine) back to active monomers without reacting with the thioester.
pH	7.0 – 7.4	The thiol (pKa ~8.5) must be partially deprotonated to act as a nucleophile, but the amine must remain reactive enough for the S-to-N shift.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific in-process controls, researchers can ensure the integrity of the chemical ligation before proceeding to downstream analysis.

Fig 2. Self-validating experimental workflow for H-Cys(Trt)-OMe deprotection and subsequent NCL.

Protocol A: Trityl Deprotection to yield H-Cys-OMe

Causality Focus: The trityl cation generated during cleavage is highly stable and will reversibly re-alkylate the free thiol if not permanently quenched. Triisopropylsilane (TIS) is utilized as a carbocation scavenger to irreversibly reduce the trityl cation to triphenylmethane.

• Preparation: Weigh 10 mg of H-Cys(Trt)-OMe into a glass vial.

• Cleavage Cocktail: Add 1.0 mL of a freshly prepared cleavage cocktail consisting of 95% Trifluoroacetic acid (TFA), 2.5% TIS, and 2.5% ultrapure H₂O.

• Incubation: Stir at room temperature for 1.5 hours. The solution may temporarily turn yellow as the trityl cation forms, before turning clear as TIS quenches it.

• Precipitation: Evaporate the TFA under a gentle stream of nitrogen to ~10% volume. Add 10 mL of ice-cold diethyl ether to precipitate the H-Cys-OMe·TFA salt.

• Validation Check: Centrifuge, decant the ether, and analyze a small aliquot via LC-MS. Self-Validation: Ensure the mass shifts from the protected form (MW ~377.5) to the deprotected H-Cys-OMe (MW ~135.2).

Protocol B: Model Native Chemical Ligation

Causality Focus: TCEP is supplied as a hydrochloride salt. Adding it to the reaction buffer will drastically drop the pH, fully protonating the cysteine thiol and halting the reaction. Re-adjusting the pH is a critical, non-negotiable step.

• Buffer Preparation: Prepare a ligation buffer containing 6 M Guanidine Hydrochloride (GnHCl) and 200 mM Sodium Phosphate. (Note: GnHCl is used to mimic standard peptide NCL conditions, even though the model compound is water-soluble).

• Catalyst Addition: Dissolve MPAA (to 50 mM) and TCEP·HCl (to 20 mM) into the buffer.

• pH Adjustment (Critical): Measure the pH. It will likely be acidic (pH 2-4). Carefully adjust the pH to 7.2 using 1 M NaOH.

• Initiation: Dissolve the target peptide-thioester (1 mM) and the freshly deprotected H-Cys-OMe (5 mM) into the adjusted ligation buffer.

• Reaction Monitoring: Incubate at 37°C. Take 5 µL aliquots at 0, 15, 30, 60, and 120 minutes. Quench each aliquot with 45 µL of 1% TFA in water to halt the reaction (by protonating the thiol).

• Validation Check: Analyze via LC-MS. Self-Validation: You should observe the depletion of the thioester mass, a transient spike in the MPAA-thioester intermediate mass, and the logarithmic accumulation of the final ligated product mass.

References[1] Smolecule. Comprehensive Technical Guide: H-Cys-OMe·2HCl in Peptide Synthesis and Bioconjugation Applications. Available at:https://www.smolecule.com/products/b876207[2] P. R. Carlson et al. Thioesters Support Efficient Protein Biosynthesis by the Ribosome. PMC - NIH. Available at:https://pmc.ncbi.nlm.nih.gov/articles/PMC8445582/[3] V. V. R. Vila-Perelló et al. Streamlined Expressed Protein Ligation Using Split Inteins. Journal of the American Chemical Society (JACS). Available at:https://pubs.acs.org/doi/10.1021/ja309802q

Sources

• 1. pdf.smolecule.com [pdf.smolecule.com]
• 2. Thioesters Support Efficient Protein Biosynthesis by the Ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Optimizing yield of H-Cys(Trt)-OMe synthesis

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing Yield and Purity of H-Cys(Trt)-OMe Synthesis

Executive Summary & Strategic Overview

The synthesis of H-Cys(Trt)-OMe (L-Cysteine methyl ester, S-trityl derivative) is a critical gateway in peptide chemistry, particularly for preventing disulfide shuffling during chain elongation. While the S-trityl (Trt) group is robust against weak bases and nucleophiles, its lipophilicity and specific acid-lability profile present unique challenges during the esterification of the C-terminus.

This guide moves beyond generic protocols to address the mechanistic bottlenecks that reduce yield:

• S-Trityl Stability: Balancing the acidity required for esterification without triggering premature detritylation.

• Triphenylmethanol (Trt-OH) Contamination: Efficiently removing the ubiquitous hydrolysis byproduct of trityl chloride.

• Racemization: Preventing

  -proton abstraction during workup.

Primary Synthesis Workflow: Controlled Acid-Catalyzed Esterification

The most scalable and atom-economical route involves the direct esterification of H-Cys(Trt)-OH using Thionyl Chloride (

) in Methanol. Unlike N-trityl groups, which are hyper-acid-labile, the S-trityl group is sufficiently stable to survive transient HCl generation if temperature is strictly controlled.

Mechanism & Logic

• Reagent:

  reacts with MeOH to generate anhydrous HCl in situ.

• Selectivity: The S-Trt bond requires high concentrations of TFA (95%) and scavengers for cleavage. It is kinetically stable against the anhydrous HCl/MeOH conditions at temperatures

  C.

• Risk: High temperatures (

  C) or reflux will accelerate S-detritylation and promote racemization.

Step-by-Step Protocol

Materials:

• Starting Material: H-Cys(Trt)-OH (Commercial or synthesized via Trt-Cl + Cys).

• Reagents: Thionyl Chloride (

  , 99%+), Anhydrous Methanol (MeOH).[1]

• Solvent: Diethyl Ether (

  ) or Hexanes for precipitation.[1]

Procedure:

• Preparation (0 min): Chill anhydrous Methanol (10 mL per 1 g of substrate) to -10°C in an ice/salt bath under Nitrogen.

• Activation (0-15 min): Add

  (1.5 - 2.0 equivalents) dropwise. Critical: Maintain temp C. This generates the active esterification agent.

• Addition (15-20 min): Add solid H-Cys(Trt)-OH in one portion. The solution will remain clear or slightly cloudy.

• Reaction (20 min - 4 hr): Allow the mixture to warm naturally to Room Temperature (20-25°C) . Stir for 3-4 hours.

  • Checkpoint: Monitor via TLC (System: EtOAc/Hexane 1:1). Starting material (

    ) should disappear; Product ( ) appears.

• Workup (Precipitation):

  • Concentrate the reaction mixture in vacuo at <30°C (Water bath) to a viscous oil. Do not overheat.

  • Redissolve oil in a minimum volume of cold MeOH (1-2 mL).

  • Add cold Diethyl Ether (50-100 mL) with vigorous stirring. The product, H-Cys(Trt)-OMe · HCl , will precipitate as a white solid.[1]

• Isolation: Filter the solid, wash with cold Ether (to remove non-polar impurities like Trt-OH), and dry under vacuum.[1]

Visualizing the Workflow

The following diagram illustrates the critical decision points and chemical pathways.

Caption: Workflow for the acid-catalyzed esterification of S-trityl cysteine, highlighting temperature control points to prevent detritylation.

Troubleshooting & Optimization (FAQ)

Q1: My yield is low, and I see a significant amount of Triphenylmethanol (Trt-OH). Why?

Cause: Trt-OH (

in EtOAc/Hex) is a breakdown product. If you see this before workup, your reaction temperature was likely too high, causing acid-catalyzed cleavage of the S-Trt group.[1] Solution:

• Temperature: Ensure the reaction never exceeds 25°C. Do not use a rotovap bath >30°C.

• Purification: If the product is contaminated with Trt-OH, exploit solubility.[2] The Product (HCl salt) is insoluble in Ether/Hexanes; Trt-OH is highly soluble. Triturate the solid crude in cold Ether to wash away Trt-OH.

Q2: The product is an oil and won't crystallize.

Cause: Residual MeOH or excess acidity prevents crystal lattice formation. Solution:

• Evaporate completely to dryness (high vacuum).

• Redissolve in a minimal amount of DCM.

• Add dropwise into a large volume of vigorously stirred cold Diethyl Ether or MTBE .

• Scratch the flask wall with a glass rod to induce nucleation.

Q3: Can I use this protocol for N-Trityl Cysteine?

NO. N-Trityl groups are extremely acid-sensitive (cleaved by 1% TFA or dilute Acetic Acid). Treating N-Trt-Cys with SOCl2/MeOH will instantly remove the N-protection. For N-Trt derivatives, use Diazomethane (hazardous) or EDC/DMAP/MeOH (Steglich esterification).[1]

Q4: How do I remove the HCl salt for the next coupling step?

Context: Peptide coupling requires a free amine. Protocol:

• Dissolve H-Cys(Trt)-OMe · HCl in EtOAc.

• Wash with Saturated NaHCO3 (aq).[1] Do not use strong bases (NaOH) to avoid racemization.[1]

• Dry organic layer (

  ) and concentrate.[1]

• Use immediately. Free amines of cysteine esters are prone to dimerization (oxidation to Cystine) and diketopiperazine formation upon storage.

Comparative Data: Esterification Methods

Method	Reagents	S-Trt Stability	Racemization Risk	Yield	Recommended For
Acid-Catalyzed (Standard)	/ MeOH	Good ( C)	Low (Acidic pH)	85-95%	Bulk synthesis, Scale-up
Steglich Coupling	EDC / DMAP / MeOH	Excellent (Neutral)	Moderate (Base)	70-80%	Acid-sensitive analogs
Alkyl Halide	MeI /	Moderate	High (Basic pH)	50-60%	Not recommended

References

• Han, Y., Albericio, F., & Barany, G. (1997).[1] Racemization studies of Fmoc-Cys(Trt)-OH during stepwise Fmoc-solid phase peptide synthesis. Tetrahedron Letters, 37(8), 1187-1190.[1]

• Diaz-Rodriguez, V., et al. (2012).[1][3] Synthesis of peptides containing C-terminal methyl esters using trityl side-chain anchoring.[3][4][5] Organic Letters, 14(22), 5648-5651.[1][3]

• Stathopoulos, P., et al. (2014).[1][6] A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides.[6][7] Amino Acids, 46(5), 1367-1376.[1][6]

• Zervas, L., & Photaki, I. (1962).[1] On Cysteine and Cystine Peptides.[3][4][6][8][9][10] Part I. New S-Protecting Groups. Journal of the American Chemical Society, 84(20), 3887–3897.[1]

Sources

• 1. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 2. scribd.com [scribd.com]
• 3. Synthesis of peptides containing C-terminal methyl esters using trityl side-chain anchoring: application to the synthesis of a-factor and a-factor analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. periodicos.ufms.br [periodicos.ufms.br]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Cysteine β-Elimination During Saponification

Welcome to the Advanced Methodologies Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the degradation of cysteine-containing peptides during alkaline ester hydrolysis (saponification).

The Mechanistic Problem: Why Cysteine Fails Under Basic Conditions

During peptide synthesis, saponification is frequently used to remove C-terminal alkyl esters or lipid anchors. However, when protected cysteine is exposed to strong basic conditions, it is highly susceptible to β-elimination [1].

The causality is rooted in the electronic environment of the amino acid. The ester carbonyl heavily withdraws electron density, rendering the α-proton of the cysteine residue highly acidic. When a strong base (like NaOH) removes this proton, an enolate intermediate forms. To resolve this high-energy state, the sulfur moiety (thiolate or protected sulfide) acts as a leaving group, resulting in the formation of dehydroalanine (Dha) [2].

Dha is a highly reactive Michael acceptor. Once formed, it rapidly undergoes nucleophilic addition with other free thiols or amines in the peptide, leading to irreversible cross-linking (e.g., forming lanthionine) or epimerization[3]. Standard alkaline hydrolysis using harsh reagents will systematically destroy cysteine residues.

Base-catalyzed β-elimination of cysteine to dehydroalanine and subsequent side reactions.

Troubleshooting Guide & FAQs

Q: Why is my standard NaOH/MeOH saponification protocol destroying my cysteine-containing peptide? A: Sodium hydroxide (NaOH) in methanol generates methoxide, a remarkably strong base. This high alkalinity rapidly deprotonates the α-carbon of cysteine. To prevent this, you must switch to a milder base. Lithium hydroxide (LiOH) is the gold standard here. The lithium ion (

) acts as a Lewis acid, coordinating with the ester carbonyl oxygen. This coordination increases the electrophilicity of the carbonyl carbon, allowing the hydroxide ion to attack the ester without requiring a high bulk pH, thereby suppressing α-proton abstraction[4].

Q: How does my choice of solvent affect the rate of β-elimination? A: Solvent choice dictates the thermodynamic activity of your base. If you use pure polar aprotic solvents (like DMF or THF), the hydroxide ion lacks hydrogen-bonding stabilization. It becomes a "naked" ion, making it hyper-basic and highly destructive to cysteine. You must use a mixed aqueous-organic system (e.g., THF/MeOH/H₂O). The water molecules form a hydration shell around the hydroxide, dampening its basicity while still allowing it to act as a nucleophile for ester cleavage.

Q: How can I definitively detect if β-elimination has occurred in my sample? A: You must utilize LC-MS to monitor the reaction. β-elimination of an unprotected or alkylated cysteine results in the loss of the sulfur moiety. If you observe a mass shift of -34 Da (corresponding to the loss of

) or the exact loss of your specific thiol protecting group's mass, Dha has formed.

Q: Are there alternative cleavage methods if LiOH still causes epimerization? A: Yes. If chemical saponification fails, enzymatic hydrolysis is the most reliable fallback. Specific esterases or lipases can cleave methyl or ethyl esters at a physiological pH (7.0–8.0), completely bypassing the alkaline conditions that trigger β-elimination. Alternatively, utilizing Barium hydroxide (

) has been shown to catalyze specific hydrolytic reactions while maintaining a milder profile than NaOH[5].

Quantitative Comparison of Saponification Conditions

The table below summarizes the causality between base/solvent combinations and the resulting degradation of a standard C-terminal Cys-OMe model peptide.

Base Reagent	Solvent System	Temperature	Relative Dha Formation (%)	Saponification Efficiency
NaOH (1.0 M)	Methanol	25 °C	> 85%	High
NaOH (1.0 M)	THF / H₂O (1:1)	25 °C	45%	High
Ba(OH)₂ (0.1 M)	H₂O	25 °C	< 10%	Moderate
LiOH (1.0 M)	THF / MeOH / H₂O (2:1:1)	0 °C	< 2%	High

Self-Validating Experimental Protocol: Low-Temperature LiOH Saponification

This methodology is engineered as a self-validating system. By strictly controlling temperature and solvent hydration, the protocol forces the reaction down the kinetic pathway of ester hydrolysis while thermodynamically starving the β-elimination pathway.

Materials Required:

• Peptide ester containing protected/unprotected Cysteine.

• Lithium Hydroxide Monohydrate (

  ).

• Tetrahydrofuran (THF), Methanol (MeOH), and LC-MS grade Water.

• 10% Acetic acid (AcOH) or 1M HCl for quenching.

Step-by-Step Methodology:

Step 1: Solvent Preparation & Pre-cooling

• Prepare a solvent mixture of THF : MeOH : H₂O in a 2:1:1 volumetric ratio.

• Submerge the solvent mixture in an ice bath and allow it to equilibrate to exactly 0 °C . Causality note: Lowering the temperature exponentially decreases the rate constant of the E1cB elimination mechanism.

Step 2: Peptide Dissolution

• Dissolve the peptide ester in the pre-cooled solvent mixture to a final concentration of 5–10 mg/mL. Ensure complete dissolution.

Step 3: Base Addition

• Prepare a 1.0 M aqueous solution of

  . Pre-cool this solution to 0 °C.

• Add 1.5 to 2.0 molar equivalents of the LiOH solution dropwise to the peptide mixture under gentle stirring.

Step 4: Reaction Monitoring (Self-Validation Checkpoint)

• Allow the reaction to proceed at 0 °C for 30 minutes.

• Validation: Extract a 5 µL aliquot, quench it immediately into 95 µL of 1% formic acid, and inject it into the LC-MS.

• Diagnostic Criteria: You must observe the mass of the target carboxylic acid peptide. If a peak appears at [Target Mass - 34 Da] , β-elimination is occurring. If this is observed, immediately proceed to Step 5 to save the remaining batch, and reduce the LiOH equivalents to 1.1 for future runs.

Step 5: Quenching and Recovery

• Once LC-MS confirms complete ester disappearance without Dha formation, immediately quench the reaction by adding 10% Acetic acid dropwise until the pH reaches 5.0–6.0.

• Evaporate the volatile organics (THF/MeOH) under reduced pressure (keeping the water bath below 25 °C).

• Lyophilize the remaining aqueous phase or purify directly via preparative RP-HPLC.

References

1.[2] Dehydroalanine - Wikipedia. wikipedia.org. URL: 2.[4] Methods for converting cysteine to dehydroalanine on peptides and proteins - SciSpace. scispace.com. URL: 3.[1] Design, Synthesis, and Utility of Defined Molecular Scaffolds - MDPI. mdpi.com. URL: 4.[5] Supplementary Information Methods for converting cysteine to dehydroalanine on peptides and proteins - The Royal Society of Chemistry. rsc.org. URL: 5.[3] The Kinetics of β-Elimination of Cystine and the Formation of Lanthionine in Gliadin. researchgate.net. URL: 6. Introduction to Acid & Alkaline Hydrolysis - Waters Corporation. waters.com. URL:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Dehydroalanine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. rsc.org [rsc.org]

Technical Support Center: Protected Cysteine Peptide Solubility Guide

Status: Operational Ticket ID: CYS-SOL-001 Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Welcome to the Cysteine Peptide Troubleshooting Hub

You are likely here because your peptide synthesis failed, or your purified peptide turned into an insoluble brick. Cysteine-rich peptides are notoriously difficult due to two converging forces: hydrophobic collapse (driven by bulky protecting groups like Trityl) and intermolecular disulfide cross-linking (driven by air oxidation).

This guide is not a textbook. It is a battle-tested protocol suite designed to rescue your experiment. We focus on Causality (why it happened) and Correction (how to fix it).

Module 1: Prevention During Synthesis (SPPS)

The Issue: The resin swelled initially but "gelled" or collapsed after adding Cysteine residues. The Cause: Beta-sheet formation.[1][2] Protected Cysteines (especially Fmoc-Cys(Trt)-OH) are bulky and hydrophobic. When multiple Cys residues appear sequentially or near other hydrophobic residues (Val, Ile, Ala), they induce inter-chain hydrogen bonding, locking the resin sites.

Strategic Protocol: The Pseudoproline "Kink"

Do not rely solely on double-coupling. You must disrupt the secondary structure.[3]

• Use Pseudoprolines: Replace standard Serine, Threonine, or Cysteine residues with pseudoproline dipeptides.[1][2][4][5]

  • Mechanism:[3][5] These lock the peptide backbone into a cis-conformation, creating a "kink" that prevents beta-sheet aggregation.[5]

  • Recommendation: Insert a pseudoproline (e.g., Fmoc-Ala-Ser(psiMe,Mepro)-OH) every 5-6 residues.

• Resin Selection: Switch to PEG-based resins (e.g., ChemMatrix or NovaSyn TGT).

  • Why: Polystyrene (PS) resins are hydrophobic and exacerbate Cys-protected aggregation. PEG linkers provide a "liquid-like" environment.

• Solvent Magic Mixture: If coupling slows, switch the solvent from pure DMF to the "Magic Mixture":

  • DCM : DMF : NMP (1:1:1) + 1% Triton X-100 (optional).

Module 2: The Critical Cleavage Step

The Issue: The peptide precipitated during cleavage, or you observe significant alkylation (mass +56 Da or +96 Da). The Cause:

• Precipitation: High concentration of hydrophobic Cys(Trt) removal products.

• Alkylation: The Trityl (Trt) cation is a potent electrophile. Once cleaved, it will re-attach to the free thiol of Cysteine unless instantly quenched by a scavenger.

Protocol: Optimized "Reagent K" for Cysteine

Standard cleavage cocktails (95% TFA / 2.5% TIS / 2.5% H2O) are insufficient for Cys-rich peptides. You must use a thiol-based scavenger.

The "Stench-Free" Alternative (DODT): We recommend replacing EDT (Ethanedithiol - smells like rotting flesh) with DODT (3,6-dioxa-1,8-octanedithiol). It is equally effective but less volatile.

Recommended Cocktail Formulation:

Component	Volume %	Function
TFA	92.5%	Cleavage & Deprotection
TIS (Triisopropylsilane)	2.5%	Carbonium ion scavenger
H2O	2.5%	t-Butyl cation scavenger

| DODT (or EDT) | 2.5% | CRITICAL: Keeps Cys reduced; scavenges Trt cations. |

Step-by-Step Cleavage:

• Chill: Pre-cool the cleavage cocktail to 4°C.

• React: Add to resin. Allow to warm to Room Temp. Reaction time: 2.5 - 3 hours (Cys(Trt) is slow to leave).

• Precipitate: Filter resin. Drop filtrate into ice-cold Diethyl Ether .

  • Troubleshooting: If no precipitate forms (common with hydrophobic Cys peptides), do not discard . Evaporate the ether/TFA under nitrogen, dissolve the residue in 50% Acetic Acid, and lyophilize.

Module 3: Solubilization & Purification (The "Rescue")

The Issue: Your lyophilized powder will not dissolve in water or Acetonitrile/Water for HPLC. The Cause: The peptide has formed "amyloid-like" aggregates in the solid state. Water only wets the surface; it cannot break the hydrogen bonds.

Protocol: The HFIP "Hard Reset"

This is the gold standard for resetting aggregated peptides.

• Dissolve: Add 100% HFIP (Hexafluoroisopropanol) to the peptide powder.

  • Action: HFIP is a potent H-bond disruptor. It induces alpha-helicity and breaks beta-sheets.

  • Concentration: 1-5 mg/mL. Sonicate if necessary.[6]

• Evaporate: Dry down the HFIP under a stream of nitrogen.

  • Result: You now have a thin film of monomeric peptide.

• Reconstitute: Add a minimal volume of DMSO (Dimethyl Sulfoxide) to the film.[7]

• Dilute: Slowly add your buffer (e.g., 0.1% TFA in water) to the DMSO solution.

  • Note: Keep DMSO < 5% final volume for HPLC injection to prevent peak broadening.

Visual Workflow: Solubility Decision Tree

Caption: Decision logic for solubilizing aggregated Cysteine-rich peptides. The HFIP "reset" is the primary intervention.

Module 4: Orthogonal Protection (Disulfide Mapping)

The Issue: You need to form specific disulfide bonds (regioselective folding) but the peptide precipitates during oxidation. The Strategy: Use Trt (acid labile) and Acm (acid stable) protecting groups to control the order of bond formation.

Comparison of Protecting Groups

Group	Stability	Removal Condition	Solubility Impact
Trt (Trityl)	Acid Labile	95% TFA (Cleavage)	High Hydrophobicity (Causes aggregation)
Acm (Acetamidomethyl)	Acid Stable	Iodine (I2) or Thallium(III)	Moderate Hydrophobicity (Better solubility than Trt)
StBu (S-tert-butyl)	Acid Stable	Reducing agents (DTT/BME)	Low Hydrophobicity

Protocol: One-Pot Acm Deprotection/Oxidation

If your peptide with Cys(Acm) is soluble, use Iodine to simultaneously deprotect and oxidize.

• Dissolve: Peptide in Acetic Acid/Water (4:1) or Methanol/Water.

• Add Iodine: 10 equivalents of I2 (dissolved in MeOH).

• Monitor: The solution turns brown. Agitate for 30-60 mins.

• Quench: Add 1M Ascorbic Acid or Sodium Thiosulfate until the solution goes clear (removes excess Iodine).

• Purify: Inject directly onto HPLC.

Frequently Asked Questions (FAQ)

Q: My peptide smells like sulfur even after lyophilization. Is it ruined? A: Not necessarily. This is likely residual EDT/DODT from the cleavage cocktail. These thiols are "sticky."

• Fix: Perform an Ether extraction again, or rely on the initial HPLC gradient (low organic phase) to wash them off the column.

Q: Can I use basic pH (Ammonium Hydroxide) to dissolve Cys peptides? A: Proceed with extreme caution.

• Risk:[8] At pH > 8, thiols deprotonate (become thiolate anions) and oxidize rapidly in air, causing random disulfide scrambling and polymerization.

• Safe Mode: If you must use high pH, degas all buffers with Argon/Nitrogen first and work quickly.

Q: Why did my mass spec show [M + 12] or [M + 16]? A:

• +16 Da: Oxidation of Methionine (to sulfoxide) or Tryptophan. Fix: Ensure DODT/EDT was fresh in cleavage.

• +12 Da: Formaldehyde adduct (Thiazolidine formation) on the N-terminal Cysteine. Fix: Avoid using acetone/ketones during washing steps if the N-terminal Cys is free.

References

• Sigma-Aldrich. (n.d.). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. Retrieved from

• Bachem. (2021). Care and Handling of Amyloid Peptides. Retrieved from

• BenchChem. (2025).[1][9] Technical Support Center: Overcoming Poor Solubility of Protected Peptides in SPPS. Retrieved from

• Postma, T. M., & Albericio, F. (2014).[10] Cysteine Pseudoprolines for Thiol Protection and Peptide Macrocyclization Enhancement in Fmoc-Based Solid-Phase Peptide Synthesis. Organic Letters, 16(6), 1772–1775.[10] Retrieved from

• Taylor, A. I. P., et al. (2022). Simple, Reliable Protocol for High-Yield Solubilization of Seedless Amyloid-β Monomer. ACS Chemical Neuroscience, 14(1), 53-71.[6] Retrieved from

• Hello Bio. (n.d.). Amyloid Beta Aggregation Protocol for Aβ Peptides. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chempep.com [chempep.com]
• 6. Amyloid Beta Aggregation Protocol for Aβ Peptides | Hello Bio [hellobio.com]
• 7. academic.oup.com [academic.oup.com]
• 8. The investigation of Fmoc-cysteine derivatives in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. bachem.com [bachem.com]

Minimizing diketopiperazine formation with C-terminal Cys-OMe

Technical Support Center: Minimizing Diketopiperazine (DKP) Formation with C-terminal Cys-OMe

Case ID: DKP-CYS-OME-OPTIMIZATION Status: Open Priority: High Assigned Specialist: Senior Application Scientist

Executive Summary & Mechanism (The "Why")

The Issue: You are observing low yields, truncated sequences (deletion of the first two amino acids), or unexpected mass shifts (M-130 to M-210 Da) when synthesizing peptides containing a C-terminal Cysteine Methyl Ester (Cys-OMe).

The Root Cause: This is a classic "deletion side reaction" driven by Diketopiperazine (DKP) formation .[1] While Proline is the most notorious culprit, Cysteine is a high-risk residue due to the geometry of its side chain and the reactivity of the ester.

The Mechanism:

• Trigger: Removal of the N-terminal protecting group (e.g., Fmoc) from the penultimate amino acid (AA2).

• Attack: The liberated primary amine of AA2 performs a nucleophilic attack on the carbonyl carbon of the C-terminal Cys-OMe.

• Result: The dipeptide cyclizes into a stable 6-membered ring (DKP), cleaving itself from the rest of the chain (or the resin/ester group).[1]

Visualization: The DKP Pathway

Figure 1: Mechanism of base-catalyzed intramolecular aminolysis leading to DKP formation and cleavage of the methyl ester.

Troubleshooting Guides & FAQs

Module A: Diagnosing the Failure

Q1: How do I confirm if DKP formation is my problem?

• Symptom: In solution phase, your dipeptide yield is near zero, or you isolate a crystalline solid that is not your linear peptide. In SPPS, you see a "deletion sequence" missing the first two amino acids (des-AA1-AA2).

• Verification: Check LC-MS.

  • Linear Target: [Mass of AA2] + [Mass of Cys] + [OMe]

  • DKP Byproduct: [Mass of AA2] + [Mass of Cys] - [Methanol (32 Da)].

  • Note: The DKP is often more hydrophobic and may elute later on RP-HPLC.

Q2: Why is Cys-OMe worse than other amino acids? Cysteine esters are "activated" esters. The sulfur atom (even if protected) and the specific bond angles of Cysteine can facilitate the "kink" required for the N-terminus to reach the C-terminal carbonyl. If you are using Cys(Trt) , the steric bulk helps, but if you are using Cys(Acm) or Cys(tBu) , the risk is significantly higher.

Module B: Strategic Solutions

Q3: I am working in Solution Phase. How do I stop the dipeptide H-AA-Cys-OMe from cyclizing?

• Critical Rule: Never leave the dipeptide H-AA-Cys-OMe as a free base for extended periods.

• Strategy:

  • Acidic Workup: Keep the dipeptide as a salt (e.g., TFA or HCl salt) until the very moment of the next coupling. DKP formation is base-catalyzed; it is suppressed at low pH.

  • One-Pot Coupling: If removing Fmoc, do not isolate the free amine. Add the next activated amino acid (AA3) immediately or use an in situ deprotection-coupling protocol.

Q4: I am using SPPS (Fmoc chemistry). What is the "Gold Standard" fix? If you are synthesizing a peptide to be cleaved as a C-terminal methyl ester (or using a linker that mimics this), standard Wang resin is dangerous.[1]

Strategy	Effectiveness	Mechanism
2-CTC Resin	High (Gold Standard)	The bulky 2-Chlorotrityl group sterically hinders the attack on the ester carbonyl.[1]
Trityl Side Chain	Medium	Using Fmoc-Cys(Trt)-OH provides local steric bulk compared to Cys(Acm).
Dipeptide Unit	High	Coupling Fmoc-AA2-Cys(Trt)-OH as a pre-formed block avoids the deprotection step at the critical stage.
Optimized Base	Medium-Low	Switching from Piperidine to DBU/Piperazine (see Protocol A).

Experimental Protocols

Protocol A: Optimized Fmoc Deprotection for DKP-Prone Sequences

Use this protocol when the dipeptide (AA2-Cys) is on-resin or in solution and you must remove the Fmoc group.

Rationale: Standard 20% Piperidine/DMF has a long residence time and high basicity, promoting cyclization. This protocol uses a stronger, non-nucleophilic base (DBU) for a shorter time to remove Fmoc before DKP can form.[2]

Reagents:

• Deprotection Cocktail: 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) + 5% Piperazine in DMF (or NMP).

• Wash Solvent: DMF.[3][4]

Steps:

• Swelling: Ensure resin/peptide is fully swollen in DMF.

• Short Pulse: Add Deprotection Cocktail for 30 seconds . Drain immediately.

• Main Pulse: Add fresh Deprotection Cocktail for 3 minutes (max).

• Rapid Wash: Drain and wash aggressively with DMF (3 x 30 seconds) to remove base traces instantly.

• Immediate Coupling: Add the pre-activated third amino acid (Fmoc-AA3-OH) immediately. Do not let the resin sit in neutral DMF.

Protocol B: The "Dipeptide Unit" Strategy (Prevention)

The only way to guarantee 0% DKP formation is to never expose the dipeptide amine.

Concept: Instead of coupling AA2 then AA3, you synthesize or purchase the dipeptide Fmoc-AA-Cys(Trt)-OH in solution (where you can control pH) and couple it as a single unit to the resin or the C-terminal ester.

Workflow:

• Pre-activation: Dissolve Fmoc-AA-Cys(Trt)-OH (3 eq) and HATU (2.9 eq) in DMF.

• Base Addition: Add DIPEA (6 eq) immediately before adding to the resin.

• Coupling: Shake for 60 minutes.

• Result: You have skipped the dangerous H-Cys-OMe intermediate stage entirely.

Decision Support Logic

Use this flow to determine your experimental modification.

Figure 2: Decision tree for selecting the appropriate mitigation strategy based on synthesis mode.

References

• Gisin, B. F., & Merrifield, R. B. (1972). Carboxyl-catalyzed intramolecular aminolysis. A side reaction in solid-phase peptide synthesis.[1][2][5][6][7][8][9] Journal of the American Chemical Society, 94(9), 3102–3106. Link

• Pedroso, E., Grandas, A., de las Heras, X., Eritja, R., & Giralt, E. (1986). Diketopiperazine formation in solid-phase peptide synthesis using p-alkoxybenzyl ester resins and Fmoc-amino acids.[4][10] Tetrahedron Letters, 27(6), 743-746. Link

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• Steinauer, A., et al. (2022).[8] Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis.[6] ACS Omega, 7(14), 11845–11854. Link

• Sigma-Aldrich. (2023). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. Technical Resource. Link

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. WO2022097540A1 - Peptide synthesis method for suppressing defect caused by diketopiperazine formation - Google Patents [patents.google.com]
• 3. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 4. renyi.hu [renyi.hu]
• 5. peptide.com [peptide.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. On-Resin Acetamidomethyl (Acm) Removal and Disulfide Formation in Cysteinyl Peptides Using N-Chlorosuccinimide (NCS) in the Presence of Other Cys-Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. digital.csic.es [digital.csic.es]
• 9. bachem.com [bachem.com]
• 10. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comprehensive 1H NMR Analysis Guide: (S)-Methyl 2-amino-3-(tritylthio)propanoate

Topic: 1H NMR Spectrum Analysis of (S)-Methyl 2-amino-3-(tritylthio)propanoate Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Compound Significance

(S)-Methyl 2-amino-3-(tritylthio)propanoate (also known as H-Cys(Trt)-OMe ) is a critical intermediate in peptide synthesis and medicinal chemistry. It serves as a protected cysteine building block where the thiol is masked by a bulky trityl (triphenylmethyl) group to prevent oxidative dimerization (disulfide formation) and the carboxyl group is protected as a methyl ester.

This guide provides a rigorous technical comparison of NMR acquisition strategies, focusing on solvent selection (CDCl₃ vs. DMSO-d₆) and purity assessment against alternative analytical methods (HPLC). The goal is to empower researchers to validate structural integrity and identify common impurities like triphenylmethanol or deprotected free thiols.

Structural Dissection & Spin System Logic

Before analyzing the spectrum, we must deconstruct the molecule into its magnetically distinct environments. The molecule possesses a chiral center at the

-carbon, rendering the adjacent -protons (S-CH₂) diastereotopic.

Theoretical Spin System (ABX Pattern)

The side chain forms an ABX spin system :

• H

  / H : The two -protons are non-equivalent due to the chiral center. They couple to each other (geminal coupling, ) and to the -proton (vicinal coupling, ).

• H

  : The -proton couples to both -protons.

Visualization: Spin Coupling Topology

The following diagram illustrates the connectivity and magnetic influence determining the splitting patterns.

Figure 1: Magnetic connectivity and spin system topology of H-Cys(Trt)-OMe. The Trityl group exerts a significant ring current effect, while the chiral center creates complexity in the beta-position.

Experimental Protocol: Acquisition & Processing

To ensure reproducibility and accurate integration (qNMR), follow this self-validating protocol.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of sample.

• Solvent Selection:

  • Routine ID:CDCl₃ (Chloroform-d) . Excellent solubility for trityl groups; chemical shifts are standard.

  • Detailed Structural Work:DMSO-d₆ . Use if resolution of the amine protons is required or if the HCl salt form is being analyzed.

• Volume: 600 µL (standard 5mm tube).

• Filtration: If the solution is cloudy (common with trityl impurities), filter through a cotton plug to prevent line broadening.

Step 2: Acquisition Parameters

• Pulse Sequence: Standard 1D Proton (zg30 or equivalent).

• Relaxation Delay (D1): Set to 5–10 seconds .

  • Causality: The aromatic trityl protons and the methyl ester protons have different T1 relaxation times. A short D1 will suppress the methyl singlet relative to the aromatic multiplet, skewing integration ratios (e.g., finding 13H instead of 15H for the trityl group).

• Scans (NS): 16–64 scans (Sufficient for >95% purity).

• Spectral Width: -2 to 14 ppm.

Comparative Analysis: Performance & Alternatives

Comparison 1: Solvent Effects (CDCl₃ vs. DMSO-d₆)

The choice of solvent drastically alters the appearance of the exchangeable protons and the resolution of the diastereotopic pair.

Feature	Alternative A: CDCl₃	Alternative B: DMSO-d₆	Scientific Insight
Amine (-NH₂)	Broad singlet ~1.6–2.0 ppm (often overlaps with H₂O).	Distinct peak ~3.3–8.0 ppm (depends on H-bonding/Salt form).	DMSO slows proton exchange, sharpening the NH signal.
-Proton	dd or t, ~3.50 ppm.[1]	Shielded, often ~3.3–3.4 ppm.	Solvent polarity affects the conformational population of the side chain.
-Protons	Distinct ABX (dd at ~2.6 & 2.8 ppm).	Often merged or closer together.	CDCl₃ typically provides better dispersion for the aliphatic region of protected cysteines.
Trityl Group	Multiplet 7.1–7.5 ppm.	Multiplet 7.2–7.4 ppm.	Minimal shift, but DMSO viscosity may broaden the base of this massive signal.
Recommendation	Preferred for Purity Checks.	Preferred for Salt Forms.	Use CDCl₃ for routine batch release; use DMSO if checking for ammonium salts.

Comparison 2: Purity Assessment (NMR vs. HPLC)

Is NMR sufficient for release testing?

• NMR Strength: Unmatched for detecting residual solvents (DCM, Ethyl Acetate) and synthetic precursors (Trityl Alcohol).

  • Trityl Alcohol Impurity: Look for a sharp multiplet at 7.28 ppm (distinct from the product's trityl wall) and a lack of the methyl ester singlet.

• HPLC Strength: Superior for detecting enantiomeric excess (D-isomer impurity) which is invisible in achiral NMR solvents.

• Verdict: NMR is the primary tool for chemical purity and identity; HPLC is required for chiral purity.

Spectral Data Interpretation

Predicted Chemical Shifts (in CDCl₃)

Reference: TMS at 0.00 ppm.

Proton Group	Count	Multiplicity	Shift ( ppm)	Coupling ( Hz)	Assignment Logic
Trityl-Ar	15H	Multiplet (m)	7.18 – 7.45	N/A	Overlapping ortho/meta/para protons of 3 phenyl rings.
-OCH₃	3H	Singlet (s)	3.68 – 3.72	N/A	Methyl ester; characteristic sharp singlet. Used as Integral Reference (3.00).
-CH	1H	dd or t	3.45 – 3.55		Deshielded by Nitrogen and Carbonyl. Coupled to -CH₂.
-CH₂	2H	dd (ABX)	2.60 – 2.75	,	Diastereotopic protons adjacent to Sulfur and Chiral center.
-NH₂	2H	Broad (br s)	1.60 – 2.00	N/A	Chemical shift varies with concentration and water content.

Data Validation Workflow

Use the following logic flow to interpret your spectrum and flag issues.

Figure 2: Step-by-step logic for validating the structural integrity of H-Cys(Trt)-OMe using NMR integration and chemical shifts.

Troubleshooting & Common Impurities

Impurity	Diagnostic Signal	Cause	Remediation
Triphenylmethanol (Trt-OH)	Multiplet at 7.2–7.3 ppm (sharp); OH singlet ~2.8 ppm (variable).	Hydrolysis of Trityl chloride starting material or degradation.	Recrystallize from EtOAc/Hexane.
Trityl Thiol (Trt-SH)	SH singlet ~3.6 ppm (often hidden by ester).	Cleavage of the Cys-S bond.	Check MS to confirm.
Residual DCM	Singlet at 5.30 ppm (CDCl₃).	Incomplete drying.	High vacuum drying (>4 hours).
Residual Ethyl Acetate	Quartet 4.12, Singlet 2.05, Triplet 1.26 ppm.	Recrystallization solvent.	High vacuum drying.

References

• Abraham, R. J., et al. (2006).[2] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. (Standard reference for solvent peaks).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Pattern of H-Cys(Trt)-OMe: A Comparative Guide for Peptide Synthesis and Quantitation

As a Senior Application Scientist, I frequently encounter challenges in tracking cysteine-containing peptides during complex synthesis workflows or quantitative pharmacokinetic assays. The choice of cysteine protecting group fundamentally dictates the mass spectrometric behavior of the molecule.

This guide provides an objective, data-driven analysis of the fragmentation pattern of H-Cys(Trt)-OMe (S-Trityl-L-cysteine methyl ester), comparing its performance against alternative protecting groups. By understanding the thermodynamic causality behind its fragmentation, researchers can leverage this molecule for highly sensitive Precursor Ion Scanning (PIS) and Multiple Reaction Monitoring (MRM).

Mechanistic Profiling of H-Cys(Trt)-OMe Fragmentation

H-Cys(Trt)-OMe (Exact Mass: 377.14 Da) readily ionizes in positive electrospray ionization (ESI+) to form a protonated precursor ion

at m/z 378.15.

Upon subjecting this precursor to Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD), the fragmentation is not random; it is strictly governed by the thermodynamic stability of the resulting product ions. The sulfur-trityl (S-C) bond is highly labile. Cleavage of this bond yields the triphenylmethyl (trityl) cation at m/z 243.12 , which overwhelmingly dominates the MS/MS spectrum as the base peak[1].

The Causality of Signal Intensity: The exceptional intensity of the m/z 243.12 ion is due to strict resonance stabilization. The positive charge of the carbocation is extensively delocalized across three phenyl rings, drastically lowering the activation energy required for fragmentation[2].

At higher collision energies, the trityl cation undergoes a secondary structural rearrangement, expelling a neutral benzene molecule (78 Da) to form a fluorenyl cation at m/z 165.07[3]. Simultaneously, the complementary cysteine methyl ester fragment (m/z 136.04) undergoes standard amino acid backbone degradation, losing ammonia (-17 Da) and methanol (-32 Da).

Figure 1: MS/MS fragmentation pathway of H-Cys(Trt)-OMe highlighting the dominant trityl cation.

Objective Comparison: Trityl vs. Alternative Cysteine Derivatives

When designing an assay, selecting the right cysteine derivative is critical. Alternatives like Acetamidomethyl (Acm) or tert-butyl (tBu) are common, but they behave vastly differently in the gas phase.

Unlike the Trt group, which physically breaks off to form a standalone charged reporter ion, Acm and tBu primarily undergo neutral losses . This means the charge remains on the heterogeneous peptide backbone, resulting in complex, sequence-dependent spectra that dilute the overall signal intensity across multiple fragment ions.

Table 1: Comparative MS/MS Profile of Cysteine Protective Groups

Protecting Group	Precursor Ion	Dominant MS/MS Fragment	Optimal CE (eV)	Fragmentation Mechanism	Reporter Utility for MRM
Trt (Trityl)	m/z 378.15	m/z 243.12 (Trt+)	10–15	C-S Bond Cleavage	High (Sequence-independent cation)
Acm	m/z 207.08	Neutral Loss (-59 Da)	25–30	Loss of Acetamide	Low (Charge remains on peptide)
tBu	m/z 192.10	Neutral Loss (-56 Da)	20–25	Loss of Isobutylene	Low (Charge remains on peptide)
Mob	m/z 256.10	m/z 121.06 (Mob+)	20–25	C-S Bond Cleavage	Moderate (Lower resonance stability)

Performance Verdict: For quantitative mass spectrometry, H-Cys(Trt)-OMe outperforms Acm and tBu because the m/z 243.12 ion provides a universal, high-yield tag that is entirely independent of the underlying peptide sequence[2].

Self-Validating Experimental Methodology

Because the trityl cation ionizes so efficiently, it is highly prone to causing detector saturation in modern TOF and Orbitrap instruments. Saturation distorts peak shapes and ruins quantitative linearity[4]. To counter this, I have designed the following self-validating LC-MS/MS protocol.

Step-by-Step LC-MS/MS Protocol

• Sample Preparation (Saturation Prevention): Dilute the H-Cys(Trt)-OMe analyte to a maximum concentration of 1 µM using 50% Acetonitrile / 0.1% Formic Acid. Do not exceed this concentration, as the hyper-abundant m/z 243.12 ion will saturate the electron multiplier[4].

• Chromatographic Separation:

  • Column: C18 (2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

• MS/MS Acquisition (ESI+):

  • Source Parameters: Capillary Voltage 3.0 kV, Desolvation Temp 350°C.

  • Isolation: Isolate m/z 378.15 with a 1.0 Da window.

  • Collision Energy (CE) Stepping: Alternate scans between 15 eV (to maximize the m/z 243.12 reporter) and 35 eV (to force the secondary fragmentation to m/z 165.07).

• Data Processing & Self-Validation:

  • Extract chromatograms for m/z 243.12 and m/z 165.07.

  • Validation Logic: Calculate the intensity ratio of 243.12 / 165.07 across the peak apex. A stable, consistent ratio proves the signal originates from the structurally specific breakdown of the trityl group, actively ruling out isobaric background noise[3].

Figure 2: Self-validating LC-MS/MS workflow for H-Cys(Trt)-OMe quantification and verification.

Application Insights for Drug Development

In the development of Antibody-Drug Conjugates (ADCs) and constrained cyclic peptides, identifying the exact location of free versus protected cysteines is a major analytical bottleneck.

By utilizing H-Cys(Trt)-OMe chemistry, drug development professionals can program their mass spectrometers to perform a Precursor Ion Scan (PIS) for m/z 243.12 . Instead of relying on Data-Dependent Acquisition (DDA)—which often misses low-abundance peptides in complex biological matrices—the instrument will only trigger full sequencing scans when it detects the trityl reporter ion. This effectively filters out the background proteome, allowing for the rapid, targeted mapping of synthetic cysteine residues.

References

• BenchChem. "2-(Tritylthio)ethanamine | 1095-85-8". BenchChem Product Database.
• Smolecule. "Buy 2-(Tritylthio)ethanamine | 1095-85-8". Smolecule Technical Documentation.
• National Institutes of Health (NIH). "Development of a High-throughput Mass Spectrometry-based SARS-Cov-2 Immunoassay". PubMed Central.
• ChemRxiv. "Experimental Strategies for Avoiding Saturation Effects in ESI-MS". ChemRxiv Preprints.

Sources

• 1. 2-(Tritylthio)ethanamine | 1095-85-8 | Benchchem [benchchem.com]
• 2. Buy 2-(Tritylthio)ethanamine | 1095-85-8 [smolecule.com]
• 3. Development of a High-throughput Mass Spectrometry-based SARS-Cov-2 Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Strategic Guide: Trt vs. Mmt Protecting Groups for Cysteine in Peptide Synthesis

Introduction

The synthesis of complex, disulfide-rich peptides requires precise control over cysteine’s highly nucleophilic sulfhydryl (-SH) group. In Fmoc Solid-Phase Peptide Synthesis (SPPS), the choice of cysteine protecting groups dictates the success of regioselective disulfide bond formation. Two of the most prominent protecting groups are S-Trityl (Trt) and S-4-Methoxytrityl (Mmt) . While structurally related, their divergent acid labilities make them a powerful, albeit nuanced, pair for orthogonal deprotection strategies[1].

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols, analyzing the chemical causality behind these protecting groups to help you design self-validating workflows for complex peptide therapeutics.

Mechanistic Divergence: The Causality of Acid Lability

The fundamental difference between Trt and Mmt lies in the thermodynamic stability of their respective carbocations during acidolysis.

When exposed to trifluoroacetic acid (TFA), the protecting group dissociates from the cysteine sulfur. The unsubstituted triphenylmethyl (Trt) cation is stable, but its formation requires a high proton concentration (typically 90–95% TFA) to drive the equilibrium toward complete cleavage.

In contrast, Mmt features a methoxy (-OCH₃) group at the para position of one of its phenyl rings. This single structural modification acts as a powerful electron donor via resonance, delocalizing the positive charge and significantly stabilizing the resulting 4-methoxytrityl cation. This lowers the activation energy for cleavage so drastically that Mmt can be quantitatively removed with just 1–2% TFA in dichloromethane (DCM)[2].

Expert Insight: While Trt and Mmt are frequently utilized as an orthogonal pair, true absolute orthogonality requires precision. Trt exhibits slow, partial cleavage ("bleeding") at 1–3% TFA over extended periods. Therefore, Mmt deprotection must be rapid and strictly monitored. For absolute orthogonality during prolonged on-resin manipulations, pairing Mmt with S-Diphenylmethyl (Dpm) is sometimes preferred, though the Mmt/Trt pair remains the industry standard for rapid synthesis of multi-disulfide targets like somatostatin and guanylin[3].

Quantitative Performance Comparison

The following table summarizes the operational parameters distinguishing Trt and Mmt, providing a data-driven baseline for workflow design.

Parameter	S-Trityl (Trt)	S-4-Methoxytrityl (Mmt)
Chemical Structure	Triphenylmethyl	4-Methoxyphenyldiphenylmethyl
Acid Lability	Low (Requires 90–95% TFA)	High (Requires 1–2% TFA)
Primary Application	Global deprotection / Free thiol generation	Orthogonal deprotection / On-resin cyclization
Scavenger Dependency	High (Requires TIS/EDT to prevent re-alkylation)	Moderate (TIS accelerates cleavage)
Visual Monitoring	None (Colorless cleavage)	Bright yellow cation (Absorbance at 460 nm)
Orthogonality	Cleaved alongside standard side-chain PGs	Selectively cleaved while Trt/tBu remain intact

Workflow: Regioselective Disulfide Formation

To synthesize a bicyclic peptide, Mmt and Trt are deployed sequentially. The logic of this workflow relies on exploiting the resonance-stabilized lability of Mmt before utilizing the brute-force global cleavage required for Trt.

Caption: Orthogonal deprotection workflow for regioselective disulfide bond formation using Mmt and Trt.

Self-Validating Experimental Protocols

A robust protocol must validate itself in real-time. The following methodologies incorporate chemical indicators and physical state changes to ensure each step has achieved its mechanistic goal.

Protocol 1: Orthogonal On-Resin Deprotection of Cys(Mmt)

Causality & Validation: Using dilute TFA (1–2%) selectively cleaves Mmt. This reaction is inherently self-validating: the released 4-methoxytrityl cation exhibits a strong absorbance at 460 nm, turning the solution bright yellow. By performing batch-wise washes, the complete disappearance of this yellow color serves as an empirical, real-time indicator that deprotection is 100% complete, preventing the need for premature test cleavages.

Step-by-Step Methodology:

• Resin Swelling: Swell the peptidyl-resin in DCM for 20 minutes to maximize reagent penetration.

• Cocktail Preparation: Prepare a cleavage cocktail of 1–2% TFA and 1–5% Triisopropylsilane (TIS) in DCM. Causality Note: TIS acts as a carbocation scavenger, pushing the equilibrium forward and preventing the Mmt cation from re-attaching to the thiol.

• Batch Cleavage: Treat the resin with the cocktail for 2 minutes. Collect the filtrate.

• Visual Monitoring: Repeat the treatment 5–10 times. Observe the filtrate color; the first few washes will be intensely yellow.

• Validation: Stop treatments when the filtrate remains completely colorless. This validates total Mmt removal.

• Neutralization & Washing: Wash the resin thoroughly with DCM, followed by 5% DIPEA in DMF to neutralize residual acid, preparing the free thiols for on-resin oxidation.

Protocol 2: Global Cleavage and Cys(Trt) Deprotection

Causality & Validation: Trt requires 95% TFA for removal. Because the trityl cation is highly stable and the liberated cysteine thiol is a powerful nucleophile, the cleavage reaction is highly reversible. To prevent re-alkylation, TIS is added as a hydride donor, irreversibly reducing the trityl cation to inert triphenylmethane. The protocol self-validates during the ether precipitation step: only fully deprotected, highly polar peptides will precipitate cleanly, while the lipophilic triphenylmethane remains dissolved in the ether supernatant.

Step-by-Step Methodology:

• Cocktail Preparation: Prepare a cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% H₂O. (If the sequence contains multiple unprotected Cys or Met residues, replacing H₂O with 2.5% EDT is highly recommended to prevent oxidation).

• Global Cleavage: Add the cocktail to the resin (approx. 10 mL per gram of resin) and stir at room temperature for 2 hours.

• Filtration: Filter the resin and collect the highly acidic cleavage solution containing the free peptide.

• Concentration: Concentrate the filtrate under a gentle stream of nitrogen to roughly one-third of its original volume.

• Validation via Precipitation: Add the concentrated solution dropwise into 10 volumes of ice-cold diethyl ether. The sudden polarity shift causes the fully deprotected peptide to precipitate as a white solid, validating successful global cleavage and Trt removal.

• Isolation: Centrifuge the mixture, decant the ether (which safely carries away the quenched triphenylmethane), and wash the peptide pellet twice more with cold ether before lyophilization.

References

1.[2] Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids - Digital CSIC. Available at: 2.[1] A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides - ResearchGate. Available at: 3. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides - Sigma-Aldrich. Available at: 4.[3] 2,2´-Dipyridyl diselenide: A chemoselective tool for cysteine deprotection and disulfide bond formation - PMC. Available at: 5. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides (Monitoring & Scavengers) - Sigma-Aldrich. Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. digital.csic.es [digital.csic.es]
• 3. 2,2´-Dipyridyl diselenide: A chemoselective tool for cysteine deprotection and disulfide bond formation - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: H-Cys(Trt)-OMe vs. H-Cys(Trt)-OtBu for Solution Synthesis

Executive Summary: The Decision Matrix

In solution-phase peptide synthesis, the choice between H-Cys(Trt)-OMe and H-Cys(Trt)-OtBu is not merely a matter of preference but a strategic decision dictated by your deprotection strategy and the position of the cysteine residue within the final sequence.

Feature	H-Cys(Trt)-OMe	H-Cys(Trt)-OtBu
C-Terminus Protection	Methyl Ester (OMe)	tert-Butyl Ester (OtBu)
Deprotection Reagent	Base (e.g., LiOH, NaOH)	Acid (e.g., TFA, HCl)
S-Trt Stability	Stable during OMe removal (if -elimination avoided)	Unstable during OtBu removal
Primary Risk	-Elimination & Racemization (High risk in base)	Premature S-Trt loss (Non-orthogonal to OtBu removal)
Best Use Case	When C-terminus remains an ester or is converted to amide/hydrazide.[1][2]	Global Deprotection : Simultaneous removal of C-term and Side-chain.

Part 1: Strategic Analysis & Orthogonality

The "Trap" of H-Cys(Trt)-OMe: -Elimination

The methyl ester (OMe) requires basic conditions for hydrolysis (saponification). However, cysteine derivatives are uniquely sensitive to base.

• Mechanism: The

  -proton of Cysteine is relatively acidic. Under basic conditions (pH > 10), the base can abstract this proton, forming an enolate.

• The Elimination: The sulfur protecting group (Trityl) can act as a leaving group (albeit a poor one), or more commonly, the equilibrium shifts toward the formation of Dehydroalanine (Dha) via

  -elimination.

• Consequence: Once Dha is formed, the chirality is lost (racemization). Furthermore, Dha is a Michael acceptor and can react with nucleophiles in the solution (e.g., the base itself or solvent amines), leading to permanent byproducts.

The "Global" Utility of H-Cys(Trt)-OtBu

The tert-butyl ester (OtBu) is acid-labile. This creates a specific orthogonality profile:

• OtBu Removal: Requires strong acid (e.g., 50-95% TFA).

• Trt Removal: Also requires acid (sensitive to as low as 1-5% TFA).

• Implication: You cannot remove the OtBu group without also removing the S-Trt group.

• Advantage: This makes H-Cys(Trt)-OtBu ideal for the final step of a synthesis where you want to strip all protecting groups (Global Deprotection) to yield the free peptide.

Selective S-Deprotection (The OtBu Advantage)

While you cannot remove OtBu without Trt, you can remove Trt without OtBu.

• Protocol: Treatment with dilute acid (1% TFA in DCM) and silane scavengers (TIS) will cleave the S-Trt group while leaving the C-terminal OtBu ester intact.

• Application: This allows for selective disulfide bond formation or site-specific ligation on the thiol while keeping the C-terminus protected.

Part 2: Visualizing the Pathways

The following diagrams illustrate the critical mechanistic differences and risks associated with each derivative.

Figure 1: Decision logic for Cysteine protection. Note the high risk associated with OMe saponification versus the controlled acidolysis of OtBu.

Part 3: Experimental Protocols

Protocol A: Standard Coupling (Applicable to both)

Use this protocol to attach the Cys derivative to the N-terminus of a growing peptide chain.

Reagents:

• Carboxyl Component (Protected Amino Acid)[3]

• Coupling Reagent: EDC.HCl (1.1 eq) + HOBt (1.1 eq)

• Base: DIPEA (2.0 eq)

• Solvent: DCM or DMF (Anhydrous)

Steps:

• Dissolve the carboxyl component in DCM/DMF (0.1 M).

• Add HOBt and EDC.HCl at 0°C. Stir for 15 minutes to activate.

• Add H-Cys(Trt)-OMe or H-Cys(Trt)-OtBu (1.0 eq) and DIPEA.

• Allow to warm to room temperature and stir for 4-12 hours.

• Workup: Dilute with EtOAc, wash with 5% citric acid, 5% NaHCO3, and brine. Dry over Na2SO4.

Protocol B: Global Deprotection (H-Cys(Trt)-OtBu)

Use this to remove both the C-terminal ester and S-Trt group simultaneously.

Cocktail: TFA / TIS / H2O (95:2.5:2.5 v/v/v) Note: TIS (Triisopropylsilane) is critical to scavenge the Trityl cation and prevent it from re-alkylating the sulfur.[4]

Steps:

• Dissolve the protected peptide in the cleavage cocktail (10 mL per gram of peptide).

• Stir under nitrogen for 2-3 hours at room temperature.

• Concentrate the solution to ~10% volume under a stream of nitrogen.

• Precipitate the peptide by adding cold diethyl ether (10x volume).

• Centrifuge (3000 rpm, 5 min) and decant the ether. Repeat wash 2x.

• Lyophilize the pellet from water/acetonitrile.

Protocol C: Careful Saponification (H-Cys(Trt)-OMe)

Only use if absolutely necessary. Strict temperature control is required to minimize

-elimination.

Reagents: LiOH (1.1 eq), THF/Water (3:1).

Steps:

• Dissolve peptide in THF/Water at 0°C.

• Add LiOH solution dropwise. Do not exceed pH 10.5.

• Monitor reaction by TLC/HPLC closely. Reaction is usually faster than typical esters due to the electron-withdrawing effect of the amide.

• Quench immediately upon completion by acidifying to pH 3-4 with 1M HCl at 0°C.

• Extract rapidly into EtOAc to avoid prolonged exposure to aqueous conditions.

Part 4: Physical Properties Comparison

Property	H-Cys(Trt)-OMe	H-Cys(Trt)-OtBu
Molecular Weight	~377.5 g/mol	~419.6 g/mol
Solubility (DCM)	High	High
Solubility (DMF)	High	High
Solubility (Water)	Poor	Very Poor
Hydrophobicity	Moderate	High (Bulky t-butyl group)
Crystallinity	Often oils/amorphous solids	Often crystalline (easier handling)

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Link

• Han, Y., et al. (2004). Racemization-free synthesis of C-terminal cysteine peptide esters. Journal of Organic Chemistry. Link

• Cherkupally, P., et al. (2014). Recent advances in the synthesis of C-terminal cysteine peptides. Organic Process Research & Development. Link

• Sigma-Aldrich. Cleavage and Deprotection Protocols for Fmoc SPPS. Link

Sources

• 1. H-Cys(Trt)-OtBu | C26H29NO2S | CID 10863399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bachem.com [bachem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Elemental analysis standards for C23H23NO2S

Elemental Analysis Standards for C23H23NO2S: A Comparative Guide for Pharmaceutical Development

In the development of targeted chemotherapeutics, the structural verification of active pharmaceutical ingredients (APIs) and their synthetic intermediates is a strict regulatory requirement. The molecular formula C23H23NO2S —which encompasses highly lipophilic derivatives like 2-Methyl-S-trityl-L-cysteine, a known allosteric inhibitor of the mitotic kinesin Eg5[1][2]—presents a unique analytical challenge. Its bulky triphenylmethyl (trityl) protecting group drives up the carbon content, while the presence of both nitrogen and sulfur requires precise stoichiometric validation to confirm purity and rule out synthetic byproducts[3].

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of Automated CHNS Microanalyzers against alternative spectroscopic techniques, providing drug development professionals with a definitive, self-validating framework for elemental characterization.

Theoretical Baseline for C23H23NO2S

To validate the purity of a synthesized C23H23NO2S compound, empirical data must align with its theoretical mass percentages within a stringent ±0.4% tolerance[3].

Table 1: Theoretical Elemental Composition of C23H23NO2S (MW: 377.50 g/mol )

Element	Atomic Mass ( g/mol )	Atoms	Total Mass ( g/mol )	Mass Percentage (%)
Carbon (C)	12.011	23	276.25	73.18%
Hydrogen (H)	1.008	23	23.18	6.14%
Nitrogen (N)	14.007	1	14.01	3.71%
Oxygen (O)	15.999	2	32.00	8.48%
Sulfur (S)	32.060	1	32.06	8.49%

Comparative Analysis of Elemental Analysis Platforms

When selecting an analytical platform for C23H23NO2S, researchers must weigh simultaneous detection capabilities against matrix limitations.

Platform A: Automated CHNS Microanalyzers (The Industry Standard) Utilizing the modified Dumas flash combustion method, these systems quantitatively convert organic matrices into discrete gases (CO2, H2O, N2, SO2) at temperatures up to 1200°C[4][5]. The integration of dynamic purge-and-trap chromatography ensures complete baseline separation even at extreme C:S ratios, making it the superior choice for high-carbon, sulfur-containing compounds[6].

Platform B: Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES) While exceptional for trace metal analysis, ICP-OES is fundamentally flawed for comprehensive organic characterization. It can accurately quantify sulfur post-acid digestion but is blind to carbon, hydrogen, and nitrogen in a single run, necessitating fragmented, multi-instrument workflows.

Platform C: Wavelength Dispersive X-Ray Fluorescence (WDXRF) A non-destructive alternative that excels in solid-state sulfur quantification. However, WDXRF suffers from severe matrix effects in highly organic samples and cannot detect ultra-light elements like hydrogen, rendering it incomplete for full empirical formula validation.

Table 2: Performance Comparison for C23H23NO2S Analysis

Parameter	Automated CHNS Microanalyzer	ICP-OES (Post-Digestion)	WDXRF (X-ray Fluorescence)
Elements Detected	C, H, N, S (Simultaneous)	S (C, H, N not viable)	S, O (Trace C/N, no H)
Sample Size Required	1.0 - 5.0 mg	50 - 100 mg	> 100 mg
Analysis Time	10 - 15 minutes	> 2 hours (inc. digestion)	5 - 10 minutes
Precision (RSD)	< 0.2%	~ 1.0% (for S only)	~ 2.0% (matrix dependent)
Destructive?	Yes	Yes	No

Mechanistic Workflow of CHNS Combustion

Workflow of automated CHNS microanalysis for C23H23NO2S via Dumas combustion.

Step-by-Step Experimental Protocol (Self-Validating System)

To ensure absolute trustworthiness and regulatory compliance, the analytical run must be a self-validating system, bracketed by blanks and Certified Reference Materials (CRMs).

Step 1: System Purge and Blank Validation

• Action: Run two empty tin capsules through the complete combustion cycle.

• Causality: This establishes a zero-baseline by confirming the system is completely free of atmospheric nitrogen and residual carbon. The tin capsule is essential; its oxidation is highly exothermic, driving the local flash combustion temperature to ~1800°C to ensure the breakdown of refractory bonds[7].

Step 2: Calibration with CRM

• Action: Weigh exactly 2.000 mg of Sulfanilamide (C6H8N2O2S) and analyze.

• Causality: Sulfanilamide contains C, H, N, and S in highly stable, well-defined ratios. Achieving a Relative Standard Deviation (RSD) of <0.2% on this standard validates the response factors of the Thermal Conductivity Detector (TCD) before any target API is consumed[8].

Step 3: Sample Preparation of C23H23NO2S

• Action: Using a calibrated microbalance, weigh exactly 2.000 to 3.000 mg of the C23H23NO2S sample into a tin capsule[7].

• Causality: Micro-gram precision is critical. Because the final elemental percentages are calculated directly against this initial mass, a weighing error of even 0.05 mg will cause the sample to fail the ±0.4% purity threshold.

Step 4: Addition of Combustion Promoter

• Action: Add ~2 mg of Vanadium Pentoxide (

  ) to the capsule before folding and crimping to exclude ambient air.

• Causality: The high carbon density of the trityl group can cause localized oxygen starvation and soot formation. Furthermore, sulfur can partially oxidize to refractory

  . acts as a potent oxygen donor and catalyst, ensuring 100% conversion of carbon to and forcing all sulfur into the detectable state.

Step 5: Flash Combustion and Detection

• Action: Introduce the sample into the 1200°C furnace under a precise jet of ultra-pure

  . The resulting gases pass through a copper reduction reactor (850°C) to remove excess and reduce species to , followed by chromatographic separation and TCD detection[9].

• Causality: Helium is utilized as the carrier gas because its exceptionally high thermal conductivity provides maximum contrast against the eluted sample gases (

  , , , ), ensuring sharp, highly sensitive peak integration[9].

Conclusion

For complex, lipophilic intermediates like C23H23NO2S, fragmented analytical approaches introduce unacceptable compounding errors. Automated CHNS microanalysis remains the only platform capable of delivering simultaneous, self-validating stoichiometric data. By understanding the chemical causality behind combustion promoters, exothermic encapsulation, and thermal dynamics, researchers can confidently guarantee the structural integrity of their clinical candidates.

References

• American Elements. "(R)-2-Amino-2-methyl-3-(tritylthio)propanoic acid". American Elements.[Link]

• SciSPX. "Vario EL Cube - CHNS Elemental Analyzer". SciSPX.[Link]

• Elementar. "Organic elemental analyzer vario EL cube". Elementar. [Link]

• AZoM. "What is a CHNS Elemental Analyzer?". AZoM. [Link]

• Department of Pharmaceutical and Pharmacological Sciences. "Elemental Analysis - Technical Resources". Unipd. [Link]

• ACS Publications. "Optimized S-Trityl-L-cysteine-Based Inhibitors of Kinesin Spindle Protein with Potent in Vivo Antitumor Activity". Journal of Medicinal Chemistry. [Link]

• National Institutes of Health. "Inhibition of Hepatitis C Virus NS5B Polymerase by S-Trityl-L-Cysteine Derivatives". PMC.[Link]

• Mettler Toledo. "CHNSO Organic Elemental Analysis - Sample Preparation". Mettler Toledo. [Link]

• Lab Manager. "Meet the New CHNS-O Elemental Analyzer". Lab Manager. [Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Inhibition of Hepatitis C Virus NS5B Polymerase by S-Trityl-L-Cysteine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispx.com [scispx.com]
• 5. azom.com [azom.com]
• 6. Organic elemental analyzer vario EL cube - Elementar [elementar.com]
• 7. mt.com [mt.com]
• 8. Meet the New CHNS-O Elemental Analyzer | Lab Manager [labmanager.com]
• 9. Elemental Analysis – Technical Resources – Dept. of Pharmaceutical and Pharmacological Sciences Unipd [techresources.dsfarm.unipd.it]

A Senior Application Scientist's Guide to Melting Point Range Verification for H-Cys(Trt)-OMe: Establishing a Reliable Quality Metric

Audience: Researchers, Scientists, and Drug Development Professionals

The Rationale: Why Melting Point Matters for H-Cys(Trt)-OMe

In the synthesis of complex peptides and drug candidates, the quality of each building block is paramount. H-Cys(Trt)-OMe, a key cysteine derivative, is no exception. While primary analytical techniques like HPLC, NMR, and Mass Spectrometry provide definitive structural and purity data, they can be time-consuming and resource-intensive for routine quality checks.

The melting point, a fundamental physical property, offers a rapid, cost-effective, and surprisingly sensitive indicator of purity. For crystalline solids, a sharp and consistent melting point range is characteristic of a pure compound. Conversely, the presence of impurities typically results in two observable phenomena: a depression of the melting point and a broadening of the melting range.

This guide is built on a core principle of trustworthiness: establishing a "golden standard" batch of H-Cys(Trt)-OMe, qualified by primary methods, and using its meticulously characterized melting point as the benchmark for all subsequent batches.

Understanding Potential Impurities and Their Thermal Signatures

The purity of H-Cys(Trt)-OMe is intrinsically linked to its synthesis and handling. The trityl (triphenylmethyl) protecting group, while effective, can be a source of impurities if cleavage occurs prematurely or if starting materials are carried through. Understanding these potential contaminants is key to interpreting melting point data.

Compound	Relation to H-Cys(Trt)-OMe	Reported Melting Point (°C)	Expected Impact on Melting Point
H-Cys(Trt)-OMe (High Purity)	Target Compound	To be Determined (TBD) Internally	Benchmark Standard
Triphenylmethanol	By-product of Trityl group cleavage	160 - 164 °C[1][2][3]	Depression and broadening
L-Cysteine methyl ester HCl	Unreacted starting material/cleavage product	123 - 125 °C[4]	Significant depression and broadening
H-Cys(Trt)-OH	Hydrolysis product of the methyl ester	Not readily available; likely high MP	Depression and broadening
Dimer (Disulfide Bond)	Oxidation product	Variable, generally high MP	Broadening, possible elevation if major

This comparative table is the foundation of our diagnostic approach. A deviation from the established melting point of your internal standard can, with supporting analytical data, point towards a specific contamination issue.

Experimental Protocols: A Self-Validating System

Our methodology intertwines two key experiments: Melting Point Determination and HPLC Purity Analysis. The HPLC provides the quantitative purity data that validates the melting point as a reliable quality metric.

Workflow for Quality Verification of H-Cys(Trt)-OMe

The following diagram illustrates the logical flow for characterizing a reference standard and subsequently testing new batches of H-Cys(Trt)-OMe.

Caption: Workflow for H-Cys(Trt)-OMe quality control.

Protocol: Melting Point Determination

This protocol is designed for a digital melting point apparatus with a controllable ramp rate.

Causality: A slow ramp rate near the melting point is crucial. A rapid temperature increase can lead to an artificially wide and inaccurate reading because the sample's temperature lags behind the apparatus's temperature.

Methodology:

• Sample Preparation:

  • Ensure the H-Cys(Trt)-OMe sample is completely dry and free-flowing. If necessary, dry under a high vacuum for 4-6 hours.

  • Carefully load the sample into a capillary tube to a depth of 2-3 mm. Proper packing is essential for uniform heat transfer. Tap the tube gently on a hard surface to pack the sample tightly.

• Apparatus Setup:

  • Set a starting temperature approximately 20°C below the expected melting point (for the first run, a rapid pre-screen may be needed to find the approximate range).

  • Set a ramp rate of 10-20°C per minute for the initial approach.

  • Program the apparatus to slow to a ramp rate of 1-2°C per minute starting 10°C below the anticipated melting point.

• Measurement:

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the last solid particle melts (T2).

  • The melting point range is reported as T1 - T2.

• Validation:

  • Perform the measurement in triplicate for routine checks and in quintuplicate (n=5) when establishing the reference standard. The ranges should be in close agreement.

Protocol: HPLC Purity Analysis

This reverse-phase HPLC (RP-HPLC) method provides a quantitative purity assessment to correlate with the melting point data.

Causality: The gradient elution is designed to separate the relatively non-polar H-Cys(Trt)-OMe from both more polar (e.g., L-cysteine methyl ester) and more non-polar (e.g., potential synthesis side-products) impurities. UV detection at 220 nm is suitable for peptide bonds and aromatic structures.

Methodology:

• System Parameters:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Detector: UV at 220 nm

  • Column Temperature: 30°C

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 95% B

  • 25-28 min: 95% B

  • 28-30 min: 95% to 30% B

  • 30-35 min: 30% B (Re-equilibration)

• Sample Preparation:

  • Prepare a stock solution of H-Cys(Trt)-OMe at 1.0 mg/mL in a 50:50 mixture of Mobile Phase A and B.

  • Inject 10 µL onto the column.

• Data Analysis:

  • Integrate all peaks.

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Synthesizing the Data: An Authoritative Conclusion

The verification of the melting point for a critical reagent like H-Cys(Trt)-OMe is a cornerstone of robust scientific practice. In the absence of a universally defined standard, the responsibility falls to the diligent researcher to establish and validate an internal benchmark.

By correlating a sharply defined melting point range, determined through a meticulous protocol, with high-purity confirmation from a validated HPLC method, you create a self-validating system. This dual approach provides both speed and certainty. A quick melting point check that falls within the established range of your "golden standard" provides a high degree of confidence for routine use. Any deviation immediately and authoritatively triggers further investigation, safeguarding the integrity of your downstream applications. This is not merely a procedural step; it is an exercise in scientific integrity and risk mitigation in research and development.

References

• Wikipedia. Triphenylmethanol. [Link][1]

• Baetro. (2025, August 21). Triphenylmethanol Melting Point: Understanding Its Significance and Properties. [Link][2]

Sources

• 1. Triphenylmethanol - Wikipedia [en.wikipedia.org]
• 2. baetro-machining.com [baetro-machining.com]
• 3. Triphenylmethanol, 98% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. L -Cysteine methyl ester 98 18598-63-5 [sigmaaldrich.com]

Safety & Regulatory Compliance

(S)-Methyl 2-amino-3-(tritylthio)propanoate: Proper Disposal Procedures

Executive Summary Effective disposal of (S)-Methyl 2-amino-3-(tritylthio)propanoate (also known as S-Trityl-L-cysteine methyl ester) requires strict adherence to organic sulfide protocols.[1][2] Unlike simple amino acids, the bulky trityl (triphenylmethyl) protecting group renders this compound significantly lipophilic and environmentally persistent. This guide outlines the specific segregation, labeling, and disposal workflows required to maintain safety and regulatory compliance (RCRA/EPA).

Part 1: Chemical Profile & Hazard Assessment[2]

Before initiating disposal, you must verify the chemical state.[3] The trityl group alters the solubility profile compared to free cysteine, making this compound incompatible with aqueous waste streams.

1.1 Chemical Identity & Properties

Parameter	Technical Detail
Chemical Name	(S)-Methyl 2-amino-3-(tritylthio)propanoate
Common Synonyms	S-Trityl-L-cysteine methyl ester; Trt-Cys-OMe
CAS Number	115545-85-2 (Free Base) / 62675-68-7 (HCl Salt)
Molecular Formula	C₂₃H₂₃NO₂S
Physical State	White to off-white powder (Solid)
Solubility	Soluble in organic solvents (DCM, MeOH, DMSO); Insoluble in water
Key Reactivity	Acid-labile (trityl removal); Base-labile (ester hydrolysis)

1.2 Hazard Classification (GHS)

While not typically classified as a P-listed or U-listed acute toxin by the EPA, it is a chemical irritant with specific combustion hazards.[1][2]

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[4]

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Combustion Hazard: Thermal decomposition releases toxic Sulfur Oxides (SOx) and Nitrogen Oxides (NOx).[1] Incineration requires scrubbers.[1]

Part 2: Pre-Disposal Treatment & Segregation[2]

Critical Directive: Do NOT dispose of this compound down the drain. Its lipophilicity (LogP ~4.2) guarantees it will not dissolve, leading to plumbing deposition and environmental contamination.

2.1 Segregation Logic (The "Self-Validating" System)

To prevent cross-reactivity in waste drums, follow this segregation logic:

• Oxidizer Isolation: Never mix S-trityl compounds with strong oxidizers (e.g., concentrated nitric acid, peroxides).[2] The sulfide linkage (-S-) can undergo exothermic oxidation to sulfoxides/sulfones.[1][2]

• Acid Separation: Strong acids (TFA, HCl) will cleave the trityl group, releasing the triphenylmethyl cation and free cysteine methyl ester. While not explosive, this alters the chemical profile of the waste stream and may generate unexpected precipitates.

• Halogenated vs. Non-Halogenated:

  • If dissolved in Dichloromethane (DCM) : Dispose as Halogenated Waste .[1]

  • If dissolved in Methanol/DMSO : Dispose as Non-Halogenated Waste .

Part 3: Step-by-Step Disposal Workflows

Scenario A: Disposal of Solid Waste (Excess Reagent)

Applicable for: Expired shelf-life powder, spill cleanup residues.[1][2]

• Containment: Transfer the solid into a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "(S)-Methyl 2-amino-3-(tritylthio)propanoate" (Do not use abbreviations like "Trt-Cys-OMe").[1][2]

  • Hazard Checkbox: Check "Toxic" and "Irritant".

• Secondary Containment: Place the jar in a clear plastic bag to contain potential dust leaks.

• Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures)

Applicable for: Mother liquors, filtrates from peptide synthesis.[2]

• Solvent Identification: Determine the primary solvent.

• Transfer: Pour into the appropriate carboy (Halogenated or Non-Halogenated).

• Rinsing: Triple-rinse the original vessel with the same solvent used in the mixture. Add rinsate to the waste carboy.

• Logging: Record the approximate volume of the trityl compound added to the carboy log sheet. Note: Even trace amounts of sulfides can cause odors; ensure the carboy cap is tightly sealed.

Scenario C: Contaminated Debris (Sharps/Glass)[1][2]

• Sharps: Needles used with this compound go immediately into a red biohazard/sharps bin. No rinsing required.

• Glassware: Broken vials or pipettes with visible residue must be placed in a Solid Chemical Waste bucket (often a white pail with a screw-top lid), not the general broken glass box.

Part 4: Decision Logic Visualization

The following diagram illustrates the decision-making process for disposing of (S)-Methyl 2-amino-3-(tritylthio)propanoate to ensure compliance and safety.

Caption: Operational workflow for the segregation and packaging of S-Trityl-L-cysteine methyl ester waste streams.

Part 5: Regulatory & Compliance Framework[2]

5.1 US EPA (RCRA) Considerations

Under the Resource Conservation and Recovery Act (RCRA), this chemical is generally classified as a Characteristic Waste rather than a Listed Waste (P or U list), unless it is a formulation component.[2]

• Waste Code Determination: If dissolved in spent solvents, the mixture likely carries codes F001-F005 (Spent Solvents) or D001 (Ignitable).[1][2]

• Cradle-to-Grave: As the generator, you remain liable for the waste until it is destroyed.[1][2] Ensure your waste manifest explicitly lists organic sulfides to prevent issues at the incineration facility.

5.2 Emergency Response

• Spill: Ventilate area. Wear nitrile gloves and safety goggles. Sweep up solids (avoid dust generation) or absorb liquids with vermiculite. Do not use bleach (oxidizer) on the spill.

• Skin Contact: Wash with soap and water. The lipophilic nature means water alone is insufficient; soap is required to emulsify the trityl compound.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 76044, S-Trityl-L-cysteine.[1][2] Retrieved from [Link][1][2]

• US Environmental Protection Agency (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

• 1. S-Trityl-L-Cysteine | C22H21NO2S | CID 76044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager [labmanager.com]
• 4. merckmillipore.com [merckmillipore.com]

Personal protective equipment for handling (S)-Methyl 2-amino-3-(tritylthio)propanoate

Title: Advanced Operational and Safety Guide: Handling (S)-Methyl 2-amino-3-(tritylthio)propanoate

Executive Summary As a Senior Application Scientist, I designed this guide to provide researchers and drug development professionals with a robust, self-validating system for handling (S)-Methyl 2-amino-3-(tritylthio)propanoate (CAS: 115545-85-2)[1]. Widely utilized as a protected cysteine building block in Solid-Phase Peptide Synthesis (SPPS) and Native Chemical Ligation (NCL)[2], this compound requires precise logistical and safety controls. The bulky trityl (triphenylmethyl) group and methyl ester moiety dictate its unique solubility profile, reactivity, and hazard characteristics[3].

Quantitative Chemical Profile

Before initiating any workflow, verify your batch against these standard quantitative parameters to ensure chemical integrity and safe handling limits[1]:

Parameter	Specification / Data
Chemical Name	(S)-Methyl 2-amino-3-(tritylthio)propanoate
CAS Number	115545-85-2
Molecular Formula	C₂₃H₂₃NO₂S
Molecular Weight	377.50 g/mol
Purity Requirement	≥ 95% (typically verified via HPLC)
Storage Conditions	Sealed, dry environment at 2–8°C
Hazard Codes	H302, H315, H319, H335

Mechanistic Hazard Profiling & PPE Rationale

Understanding the causality behind a chemical's hazards is the foundation of laboratory safety. Do not simply wear Personal Protective Equipment (PPE) by rote; understand what it is defeating.

• Inhalation & Dermal Risks (H315, H335): In its dry powder form, the compound poses a significant respiratory hazard[4]. The trityl group makes the molecule highly lipophilic. If the powder contacts the skin—especially in the presence of penetration-enhancing solvents like DMF—it can easily bypass the stratum corneum, leading to severe irritation[5].

• Reactivity Risks: During deprotection, the cleavage of the trityl group generates reactive triphenylmethyl cations. This necessitates the use of scavengers (e.g., triisopropylsilane) to prevent unwanted alkylation of the peptide chain[3].

Mandatory Personal Protective Equipment (PPE) Matrix:

• Respirator: An N95 or P100 particulate mask is required if handling the dry powder outside a certified closed system[4].

• Gloves: Standard Nitrile (minimum thickness 0.11 mm, BS EN 374:2003) is required for dry powder[5]. Validation Check: If you are dissolving the compound in Dichloromethane (DCM), you must switch to fluorinated rubber gloves, as DCM permeates standard nitrile in under 3 minutes.

• Eye Protection: ANSI Z87.1-compliant chemical splash goggles.

Self-Validating Operational Protocol: Weighing & Dissolution

This step-by-step methodology ensures that the primary risk (dust aerosolization) is mitigated before the compound enters the reaction phase. Every step includes a validation check to guarantee system integrity.

• Step 1: Environmental Validation.

  • Action: Activate the chemical fume hood and verify the digital face velocity monitor reads between 80–120 feet per minute (fpm).

  • Causality: Guarantees sufficient inward airflow to capture any aerosolized micro-particulates during the transfer process[5].

• Step 2: Static Mitigation.

  • Action: Place a disposable, anti-static weighing boat on the analytical balance. Pass an anti-static ionizer over the area.

  • Causality: The highly non-polar trityl group inherently holds static charge. Unmitigated static causes the powder to repel from the spatula, leading to erratic balance readings and hazardous aerosolization.

• Step 3: Transfer and Weighing.

  • Action: Using a grounded stainless-steel spatula, transfer the required mass of (S)-Methyl 2-amino-3-(tritylthio)propanoate[1].

• Step 4: In-Situ Dissolution.

  • Action: Transfer the powder into a dry reaction vial and seal it with a septum. Inject the reaction solvent (e.g., DMF or DCM) directly through the septum.

  • Causality: Dissolving the solid immediately neutralizes the inhalation hazard, safely transitioning the risk profile from an airborne particulate to a contained liquid solvent.

Experimental Workflow & Lifecycle Visualization

The following diagram maps the logical relationship between the handling, reaction, and disposal phases of this compound.

Workflow for handling, reacting, and disposing of (S)-Methyl 2-amino-3-(tritylthio)propanoate.

Spill Management and Chemical Disposal Plan

A rapid, logically sound response to spills prevents widespread laboratory contamination and protects personnel.

Dry Spill Response Protocol:

• Do Not Use Water: The compound's extreme hydrophobicity means water will only scatter the powder and fail to dissolve it.

• Containment: Don an N95 respirator and fresh nitrile gloves[5].

• Suppression: Lightly dampen a disposable absorbent pad with isopropanol (a non-reactive, moderately polar solvent) and place it over the spill to suppress dust formation.

• Collection: Sweep the material into a sealable polyethylene bag using a non-sparking, static-free brush.

Waste Segregation & Disposal: To maintain environmental compliance and prevent dangerous incinerator reactions, waste must be strictly segregated[2]:

• Solid Waste: Contaminated gloves, weighing boats, and spill cleanup materials must be placed in a bin labeled "Hazardous Solid Waste - Toxic/Irritant."

• Halogenated Liquid Waste: If the compound was dissolved in DCM or cleaved using Trifluoroacetic acid (TFA), the resulting liquid must be routed to the Halogenated Waste carboy.

• Non-Halogenated Liquid Waste: If utilized strictly in DMF or DMSO without halogenated additives, route to the Non-Halogenated Waste carboy. Causality: Mixing these streams drastically increases disposal costs and risks exothermic incompatibilities during EHS processing.

References

• ChemScene, "115545-85-2 | (S)-Methyl 2-amino-3-(tritylthio)
• Tocris Bioscience, "Safety D
• Chemsrc, "L-Cysteine methyl ester hydrochloride | CAS#:18598-63-5",
• Iris Biotech GmbH, "Lig
• Iris Biotech GmbH, "Cyclic Peptides 2024",

Sources

• 1. chemscene.com [chemscene.com]
• 2. IRIS: Ligation Technologies by Iris Biotech GmbH - Issuu [issuu.com]
• 3. Issuu [issuu.com]
• 4. L-Cysteine methyl ester hydrochloride | CAS#:18598-63-5 | Chemsrc [chemsrc.com]
• 5. documents.tocris.com [documents.tocris.com]